Gamcemetinib

• CAS: 1887069-10-4

Core Science & Biosynthesis

The Identification of Gamcemetinib's Target Protein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamcemetinib (formerly known as CC-99677 or BMS-986371) is a potent, orally bioavailable, and selective covalent inhibitor. Extensive preclinical and early clinical studies have been conducted to elucidate its mechanism of action and identify its primary molecular target. This technical guide provides an in-depth overview of the experimental methodologies and key data that led to the identification and characterization of Mitogen-activated protein kinase-activated protein kinase 2 (MAPKAPK2, or MK2) as the primary target of gamcemetinib. This document details the biochemical and cellular assays, target engagement strategies, and the signaling pathway context crucial for understanding its therapeutic potential.

Introduction

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of inflammatory responses, primarily through the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-17 (IL-17).[1][2] While direct inhibition of p38 MAPK has been a therapeutic strategy, it has been associated with limitations, including tachyphylaxis.[2][3] This has led to the exploration of downstream targets within the pathway, such as MK2, as a potentially more refined therapeutic intervention. Gamcemetinib emerged from these efforts as a selective inhibitor with a distinct mechanism of action.

Target Identification and Validation

The identification of MK2 as the primary target of gamcemetinib was the result of a multi-faceted approach involving biochemical screening, cellular assays, and target engagement studies.

Biochemical Assays: Kinome Profiling

Initial characterization of gamcemetinib's target involved screening against a broad panel of kinases to assess its selectivity. While specific kinome scan data for gamcemetinib is not publicly detailed, the general methodology for profiling covalent inhibitors provides a framework for how its selectivity was likely determined.

Experimental Protocol: Kinome Profiling (General Methodology)

A common approach for assessing the selectivity of covalent inhibitors is through competition binding assays against a comprehensive panel of kinases.

• Inhibitor Library and Kinase Panel: Gamcemetinib would be screened against a large panel of recombinant human kinases (e.g., the KINOMEscan™ panel) at a fixed concentration (e.g., 1 µM).[4][5]

• Binding Assay: The assay typically measures the amount of kinase that is captured by an immobilized, broad-spectrum kinase inhibitor after incubation with the test compound. The ability of the test compound to prevent the kinase from binding to the immobilized ligand is quantified.

• Quantification: The results are often expressed as a percentage of the control, with lower percentages indicating stronger binding of the test compound to the kinase.

• Data Analysis: The data is analyzed to generate a selectivity profile, highlighting the primary target(s) and any potential off-targets. For covalent inhibitors, this profiling is crucial to understand their reactivity profile across the kinome.

Cellular Assays: Target-Related Functional Endpoints

Cellular assays were instrumental in confirming the functional consequences of gamcemetinib's interaction with its target. A key downstream substrate of MK2 is Heat Shock Protein 27 (HSP27).[6][7] Inhibition of MK2 by gamcemetinib was shown to potently inhibit the phosphorylation of HSP27 in cellular models.[6][7]

Experimental Protocol: Inhibition of HSP27 Phosphorylation in THP-1 Cells

• Cell Culture: Human monocytic THP-1 cells are cultured in appropriate media.

• Cell Stimulation: Cells are stimulated with lipopolysaccharide (LPS) to activate the p38/MK2 pathway, leading to the phosphorylation of HSP27.

• Gamcemetinib Treatment: Cells are pre-incubated with varying concentrations of gamcemetinib before LPS stimulation.

• Lysis and Protein Quantification: After stimulation, cells are lysed, and total protein concentration is determined.

• Western Blot Analysis: Equal amounts of protein from each treatment group are subjected to SDS-PAGE and transferred to a membrane. The membrane is probed with antibodies specific for phosphorylated HSP27 and total HSP27.

• Data Analysis: The band intensities are quantified, and the ratio of phosphorylated HSP27 to total HSP27 is calculated to determine the dose-dependent inhibitory effect of gamcemetinib.

Target Engagement: Cellular Thermal Shift Assay (CETSA)

To confirm direct binding of gamcemetinib to MK2 in a cellular context, the Cellular Thermal Shift Assay (CETSA) is a powerful technique. CETSA is based on the principle that the binding of a ligand to its target protein increases the thermal stability of the protein.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA) (General Methodology)

• Cell Treatment: Intact cells are treated with either gamcemetinib or a vehicle control for a specified period.

• Thermal Challenge: The treated cells are heated to a range of temperatures.

• Cell Lysis and Fractionation: After heating, the cells are lysed, and the soluble fraction is separated from the precipitated, denatured proteins by centrifugation.

• Protein Detection: The amount of soluble MK2 remaining at each temperature is quantified, typically by Western blotting or other protein detection methods.

• Data Analysis: A melting curve is generated by plotting the amount of soluble MK2 as a function of temperature. A shift in the melting curve to higher temperatures in the presence of gamcemetinib indicates target engagement.[8][9]

Mechanism of Action

Gamcemetinib is a covalent, irreversible inhibitor of MK2.[10][11] It forms a covalent bond with a specific cysteine residue (Cys140) located in the ATP-binding pocket of MK2.[6][7] This irreversible binding permanently inactivates the kinase.

Quantitative Data Summary

The following tables summarize the key quantitative data for gamcemetinib.

Table 1: In Vitro Potency of Gamcemetinib

Assay Type	Metric	Value	Reference(s)
Biochemical Assay	IC50	156.3 nM	[10][11][12]
Cell-Based Assay	EC50	89 nM	[10][11][12]

Table 2: Pharmacodynamic Effects of Gamcemetinib (from Phase I Clinical Trial)

Biomarker	Effect	Dose Range	Reference(s)
MK2 Target Occupancy	Cumulative increase with daily dosing	10 mg to 150 mg	[2][13]
ex vivo TNF-α production	Sustained reduction	10 mg to 150 mg	[2][13]
ex vivo IL-6 production	Sustained reduction	10 mg to 150 mg	[2][13]
ex vivo chemokine synthesis	Sustained reduction	10 mg to 150 mg	[2][13]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the signaling pathway targeted by gamcemetinib and the general experimental workflows used for its target identification.

Caption: The p38 MAPK/MK2 signaling pathway and the point of intervention by gamcemetinib.

References

• 1. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CC-99677: A Novel, Oral, Selective MK2 Inhibitor with Sustainable Multi-Cytokine Inhibition for the Treatment of Ankylosing Spondylitis and Other Inflammatory Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 7. Discovery of CC-99677, a selective targeted covalent MAPKAPK2 (MK2) inhibitor for autoimmune disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Early Data on Novel MK2 Inhibitor to Treat Inflammatory Diseases Promising - The Rheumatologist [the-rheumatologist.org]

In-Depth Technical Guide to Gamcemetinib: Chemical Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamcemetinib (formerly known as CC-99677 or BMS-986371) is a potent, selective, and irreversible covalent inhibitor of the mitogen-activated protein kinase-activated protein kinase 2 (MK2). By targeting a key downstream effector in the p38 MAPK signaling pathway, Gamcemetinib was developed as a potential therapeutic agent for inflammatory diseases, aiming to offer a more targeted approach with an improved safety profile compared to direct p38 MAPK inhibitors. This technical guide provides a comprehensive overview of Gamcemetinib's chemical structure, physicochemical properties, mechanism of action, and a summary of its preclinical and clinical findings, including available safety and pharmacokinetic data. Detailed experimental methodologies and signaling pathway diagrams are also presented to support further research and development efforts in this area.

Chemical Structure and Properties

Gamcemetinib is a complex heterocyclic small molecule. Its chemical identity and fundamental properties are summarized below.

Chemical Identifiers

Identifier	Value
IUPAC Name	(15R)-5-[[2-chloro-5-(ethoxymethyl)pyrimidin-4-yl]oxy]-15-methyl-11-thia-6,14,17-triazatetracyclo[8.8.0.0²,⁷.0¹²,¹⁸]octadeca-1(10),2(7),3,5,8,12(18)-hexaen-13-one[1]
SMILES	CCOCC1=CN=C(N=C1OC2=NC3=C(C=C2)C4=C(C=C3)SC5=C4NC--INVALID-LINK--C)Cl[1]
CAS Number	1887069-10-4[1]
Synonyms	CC-99677, BMS-986371[1]

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₂H₂₀ClN₅O₃S	[1]
Molecular Weight	469.9 g/mol	[1]
Appearance	Light yellow to yellow solid	[2]
Solubility	Soluble in DMSO	[3]

Mechanism of Action and Signaling Pathway

Gamcemetinib is a targeted covalent inhibitor of MAPK-activated protein kinase 2 (MK2), a serine/threonine kinase that is a key downstream substrate of p38 MAPK.[2] The p38/MK2 signaling pathway is a critical regulator of inflammatory responses, being activated by cellular stress and pro-inflammatory cytokines.[4][5]

Upon activation by p38 MAPK, MK2 phosphorylates and regulates the stability and translation of messenger RNAs (mRNAs) encoding for various pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-17 (IL-17).[4] By irreversibly binding to a cysteine residue in the ATP-binding site of MK2, Gamcemetinib blocks its kinase activity, thereby preventing the phosphorylation of downstream targets and leading to a reduction in the production of these inflammatory mediators.[6] This targeted inhibition of a downstream kinase was explored as a strategy to mitigate the potential toxicities associated with broader p38 MAPK inhibition.

Caption: p38/MK2 Signaling Pathway and the Point of Inhibition by Gamcemetinib.

Preclinical and Clinical Data

In Vitro Activity

Gamcemetinib has demonstrated potent inhibition of the MK2 pathway in both biochemical and cellular assays.

Assay Type	Parameter	Value
Biochemical Assay	IC₅₀ vs. MK2	156.3 nM[2]
Cell-Based Assay	EC₅₀ (HSP27 Phosphorylation)	89 nM[2]
Cytokine Inhibition (LPS-stimulated PBMCs)	IC₅₀ vs. TNF-α	67 nM
IC₅₀ vs. GM-CSF	258 nM
IC₅₀ vs. IL-6	865 nM

Preclinical Animal Models

In a rat model of ankylosing spondylitis, orally administered Gamcemetinib was shown to be efficacious in reducing paw swelling, demonstrating its anti-inflammatory activity in vivo.[6]

Clinical Studies and Pharmacokinetics

Gamcemetinib has been evaluated in Phase I and Phase II clinical trials. In a study involving healthy human volunteers, single oral doses ranging from 3 to 400 mg demonstrated linear pharmacokinetics.[6] The drug was generally well-tolerated in this study, with a favorable safety profile and sustained inhibition of TNF-α.[6]

A Phase II study in patients with active ankylosing spondylitis was prematurely terminated due to futility, as no significant differences were observed between the Gamcemetinib and placebo groups for the primary and key secondary endpoints at week 12. Importantly, this termination was not related to any safety concerns or observed adverse events.[7]

Safety and Tolerability

In a Phase I multiple ascending dose study in healthy volunteers, Gamcemetinib was administered daily for 14 days at doses ranging from 10 to 150 mg. No serious treatment-emergent adverse events were reported, and all adverse events were considered mild.[8] The incidence of adverse events was lower in the Gamcemetinib group compared to the placebo group.[8]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. While specific, step-by-step laboratory procedures for Gamcemetinib are not publicly available in full detail, the following outlines the general methodologies that would be employed based on the available literature.

MK2 Biochemical Inhibition Assay

A typical protocol to determine the IC₅₀ of Gamcemetinib against MK2 would involve a kinase activity assay.

Caption: General workflow for a biochemical kinase inhibition assay.

Cellular Assay for MK2 Inhibition (HSP27 Phosphorylation)

To determine the EC₅₀ in a cellular context, a common method is to measure the phosphorylation of a downstream target of MK2, such as Heat Shock Protein 27 (HSP27).

• Cell Culture: Culture a suitable cell line (e.g., THP-1 monocytes) under standard conditions.

• Compound Treatment: Treat the cells with serially diluted concentrations of Gamcemetinib for a predetermined time.

• Stimulation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to activate the p38/MK2 pathway.

• Cell Lysis: Lyse the cells to extract proteins.

• Detection of Phospho-HSP27: Quantify the levels of phosphorylated HSP27 using methods such as Western blotting or an enzyme-linked immunosorbent assay (ELISA) with a phospho-specific antibody.

• Data Analysis: Normalize the phosphorylated HSP27 signal to total HSP27 or a housekeeping protein and plot the dose-response curve to calculate the EC₅₀.

Cytokine Inhibition Assay in PBMCs

This assay measures the ability of Gamcemetinib to inhibit the production of pro-inflammatory cytokines.

• Isolate PBMCs: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using density gradient centrifugation.

• Compound Treatment: Pre-incubate the PBMCs with various concentrations of Gamcemetinib.

• Stimulation: Stimulate the cells with LPS to induce cytokine production.

• Collect Supernatant: After an appropriate incubation period, collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of cytokines (e.g., TNF-α, IL-6) in the supernatant using ELISA or a multiplex bead-based immunoassay.

• Data Analysis: Calculate the IC₅₀ for the inhibition of each cytokine.

Synthesis of Gamcemetinib

The synthesis of Gamcemetinib is a multi-step process. A publication by researchers at Bristol Myers Squibb outlines the evolution of the synthetic route, designed to be scalable for clinical production. The key steps generally involve the synthesis of advanced intermediates followed by their coupling to assemble the final complex structure. For detailed, step-by-step synthetic procedures, including reaction conditions and purification methods, readers are referred to the primary literature on the process development of CC-99677.

Analytical Methods for Quantification

Validated analytical methods are essential for pharmacokinetic and pharmacodynamic studies. For a molecule like Gamcemetinib, a high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method would typically be developed for its quantification in biological matrices such as plasma. This would involve:

• Sample Preparation: Extraction of Gamcemetinib from the biological matrix, for example, through protein precipitation or liquid-liquid extraction.

• Chromatographic Separation: Separation of Gamcemetinib from endogenous matrix components on a suitable HPLC column with an appropriate mobile phase.

• Mass Spectrometric Detection: Detection and quantification using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for Gamcemetinib and an internal standard.

• Method Validation: The method would be validated according to regulatory guidelines for accuracy, precision, linearity, selectivity, and stability.

Conclusion

Gamcemetinib is a well-characterized covalent inhibitor of MK2 with potent anti-inflammatory properties demonstrated in vitro and in preclinical models. While it showed a favorable safety profile and linear pharmacokinetics in early clinical trials, it did not demonstrate sufficient efficacy in a Phase II study for ankylosing spondylitis. Despite its discontinuation for this indication, the technical data and methodologies associated with Gamcemetinib remain valuable for the scientific community, particularly for researchers focused on the development of targeted therapies for inflammatory and autoimmune diseases. The information presented in this guide provides a solid foundation for understanding the chemical, biological, and pharmacological properties of Gamcemetinib and can serve as a useful resource for future drug discovery efforts targeting the p38/MK2 signaling pathway.

References

• 1. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Phase 2 Multicenter, Randomized, Double-Blinded, Placebo-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of a Mitogen-activated Protein Kinase-Activated Protein Kinase 2 (MK2) Inhibitor in Active Ankylosing Spondylitis - ACR Meeting Abstracts [acrabstracts.org]
• 3. Early Data on Novel MK2 Inhibitor to Treat Inflammatory Diseases Promising - The Rheumatologist [the-rheumatologist.org]
• 4. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gamcemetinib | C22H20ClN5O3S | CID 118936948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Toxicology | MuriGenics [murigenics.com]
• 7. Safety profile of gemcitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gemcitabine: safety profile unaffected by starting dose - PubMed [pubmed.ncbi.nlm.nih.gov]

Gamcemetinib (CC-99677): A Technical Guide to its Covalent Inhibition of MK2

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamcemetinib (CC-99677), also known as BMS-986371, is a potent and selective covalent inhibitor of the mitogen-activated protein kinase-activated protein kinase 2 (MAPKAPK2 or MK2).[1][2][3][4][5][6] As an irreversible inhibitor, Gamcemetinib has been investigated for its therapeutic potential in autoimmune diseases, such as ankylosing spondylitis, due to its ability to modulate inflammatory responses.[3][6][7] This guide provides an in-depth analysis of Gamcemetinib's covalent inhibitor characteristics, mechanism of action, and its effects on downstream signaling pathways, supported by quantitative data and experimental methodologies.

Mechanism of Covalent Inhibition

Gamcemetinib functions as a highly specific, irreversible inhibitor of MK2.[1][2][8][9] Its mechanism of action is centered on the formation of a covalent bond with a specific cysteine residue within the ATP binding pocket of the MK2 enzyme.[3][8]

Key aspects of its covalent inhibition include:

• Target Residue: Gamcemetinib selectively targets Cysteine 140 (Cys140) in the ATP binding site of MK2.[3][8]

• Chemical Reaction: The covalent bond is formed through a nucleophilic aromatic substitution (SNAr) reaction.[3][4] The sulfur atom of the Cys140 residue acts as the nucleophile, attacking a chloropyrimidine moiety on Gamcemetinib.[3]

• Irreversibility: This covalent modification results in the irreversible inactivation of the MK2 enzyme.[1][2][8]

This targeted covalent mechanism provides high potency and prolonged pharmacodynamic effects, as the kinase activity is inhibited until the cell synthesizes new MK2 protein.

Quantitative Potency and Selectivity

Gamcemetinib has demonstrated potent inhibition of MK2 in both biochemical and cellular assays.[1][2][4][5][6][9] Its inhibitory activity has been quantified across various experimental setups, as summarized in the tables below.

Table 1: In Vitro Potency of Gamcemetinib

Assay Type	Parameter	Value (nM)	Reference(s)
Biochemical Assay	IC50	156.3	[1][2][4][5][6][9]
Cell-Based Assay	EC50	89	[1][2][4][5][6][9]
Covalent Binding	Ki	171.7	[6]

Table 2: Inhibition of Cytokine Production in LPS-Stimulated PBMCs

Cytokine	IC50 (nM)	Reference(s)
TNFα	67	[6]
GM-CSF	258	[6]
IL-6	865	[6]

Impact on Signaling Pathways

MK2 is a key downstream effector of the p38 MAPK signaling pathway, which is activated in response to cellular stress and inflammatory stimuli. By inhibiting MK2, Gamcemetinib effectively blocks the phosphorylation of downstream substrates, thereby modulating the inflammatory response.

One of the primary substrates of MK2 is the heat shock protein 27 (HSP27).[3][4][6] Phosphorylation of HSP27 is a critical step in the regulation of actin dynamics and mRNA stabilization of pro-inflammatory cytokines. Gamcemetinib's potent inhibition of HSP27 phosphorylation is a key indicator of its cellular activity.[3][6]

Caption: Gamcemetinib's mechanism of action within the p38/MK2 signaling pathway.

Experimental Methodologies

The characterization of Gamcemetinib's covalent inhibitory properties involves several key experimental protocols.

Biochemical Kinase Assay

• Objective: To determine the direct inhibitory effect of Gamcemetinib on the enzymatic activity of purified MK2.

• General Protocol:

  • Recombinant human MK2 enzyme is incubated with a specific peptide substrate and ATP in a reaction buffer.

  • Gamcemetinib, at varying concentrations, is added to the reaction mixture.

  • The kinase reaction is allowed to proceed for a defined period.

  • The amount of phosphorylated substrate is quantified, typically using methods such as radiometric assays (32P-ATP) or fluorescence-based detection.

  • The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Phosphorylation Assay

• Objective: To measure the potency of Gamcemetinib in a cellular context by assessing the phosphorylation of a downstream MK2 substrate.

• General Protocol:

  • A relevant cell line, such as the human monocytic cell line THP-1, is cultured.[3]

  • Cells are pre-incubated with various concentrations of Gamcemetinib.

  • The p38/MK2 pathway is activated using a stimulant, commonly lipopolysaccharide (LPS).[3]

  • After stimulation, cells are lysed, and the levels of phosphorylated HSP27 (p-HSP27) are measured using techniques like Western blotting or ELISA.

  • The EC50 value is determined by analyzing the dose-dependent decrease in p-HSP27 levels.

Caption: Workflow for the cell-based phosphorylation assay.

Cytokine Inhibition Assay

• Objective: To evaluate the effect of Gamcemetinib on the production of pro-inflammatory cytokines.

• General Protocol:

  • Human peripheral blood mononuclear cells (PBMCs) are isolated from whole blood.[6]

  • PBMCs are treated with a range of Gamcemetinib concentrations.

  • Cytokine production is induced by stimulating the cells with LPS.[6]

  • After an incubation period, the supernatant is collected.

  • The concentrations of cytokines such as TNFα, GM-CSF, and IL-6 are measured using multiplex immunoassays (e.g., Luminex) or ELISA.

  • IC50 values are calculated based on the dose-response curves for each cytokine.

Clinical and Preclinical Development

Gamcemetinib has been evaluated in preclinical models and human clinical trials for its potential as a therapeutic agent for autoimmune and inflammatory diseases.

• Preclinical Efficacy: The compound has shown efficacy in a rat model of ankylosing spondylitis, where it was observed to inhibit paw swelling.[3][6]

• Human Pharmacokinetics: Phase I clinical trials in healthy volunteers demonstrated that single oral doses of Gamcemetinib resulted in linear pharmacokinetics and sustained inhibition of tumor necrosis factor-α.[3] The safety profile was reported to be favorable.[3][6]

• Clinical Trials: Efficacy and adverse event data from a Phase II trial in ankylosing spondylitis have been presented.[10]

Conclusion

Gamcemetinib (CC-99677) is a well-characterized covalent inhibitor of MK2. Its irreversible binding to Cysteine 140 in the ATP-binding site leads to potent and sustained inhibition of the p38/MK2 signaling pathway. This mechanism effectively reduces the production of pro-inflammatory cytokines, highlighting its potential as a therapeutic agent for a range of autoimmune and inflammatory conditions. The data presented in this guide underscore the specific and potent nature of Gamcemetinib as a covalent inhibitor, providing a valuable resource for researchers in the field of kinase inhibitor development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 4. CC-99677 | HSP | MAPK | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CC-99677 | MAPKAPK2 (MK2) inhibitor | Probechem Biochemicals [probechem.com]
• 7. medkoo.com [medkoo.com]
• 8. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. labshake.com [labshake.com]
• 10. Gamcemetinib - Bristol-Myers Squibb - AdisInsight [adisinsight.springer.com]

Gamcemetinib's Role in Inflammatory Response Suppression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gamcemetinib (formerly CC-99677) is a potent, orally bioavailable, and irreversible covalent inhibitor of MAP kinase-activated protein kinase 2 (MK2). By targeting MK2, a key downstream effector in the p38 MAPK signaling pathway, gamcemetinib effectively suppresses the production of multiple pro-inflammatory cytokines, including TNF-α, IL-6, and IL-1β. This technical guide provides an in-depth overview of the mechanism of action, quantitative efficacy, and relevant experimental protocols for studying gamcemetinib's role in the suppression of inflammatory responses. While showing promise in early clinical development, the progression of gamcemetinib for certain inflammatory indications has been discontinued for reasons that have not been publicly disclosed.

Introduction

Chronic inflammation is a hallmark of numerous debilitating diseases, including rheumatoid arthritis and ankylosing spondylitis. The p38 MAPK signaling pathway plays a pivotal role in orchestrating the inflammatory cascade, primarily through the post-transcriptional regulation of pro-inflammatory cytokine expression. MK2, a direct substrate of p38 MAPK, is a critical kinase in this pathway. Upon activation, MK2 phosphorylates and inactivates RNA-binding proteins such as tristetraprolin (TTP), leading to the stabilization of AU-rich element (ARE)-containing mRNAs of key inflammatory cytokines.

Gamcemetinib emerges as a highly selective and potent inhibitor of MK2. Its irreversible covalent binding mechanism offers the potential for sustained target engagement and durable suppression of the inflammatory response. This guide will delve into the core scientific data and methodologies relevant to the investigation of gamcemetinib's anti-inflammatory properties.

Mechanism of Action

Gamcemetinib exerts its anti-inflammatory effects by irreversibly binding to and inhibiting the catalytic activity of MK2. It forms a covalent bond with the sulfur atom of cysteine 140 within the ATP-binding site of MK2[1]. This covalent modification permanently inactivates the enzyme.

The inhibition of MK2 by gamcemetinib has a significant downstream consequence on the stability of pro-inflammatory cytokine messenger RNA (mRNA). A key substrate of MK2 is the zinc-finger protein Tristetraprolin (TTP). In its unphosphorylated state, TTP binds to AREs in the 3'-untranslated region (3'-UTR) of cytokine mRNAs, such as TNF-α, IL-6, and IL-1β, targeting them for rapid degradation.[2] Upon inflammatory stimuli, the p38 MAPK/MK2 pathway is activated, leading to the phosphorylation of TTP by MK2. Phosphorylated TTP is unable to bind to AREs, resulting in the stabilization and increased translation of these pro-inflammatory cytokine mRNAs.

By inhibiting MK2, gamcemetinib prevents the phosphorylation of TTP.[3] This allows TTP to remain in its active, unphosphorylated state, promoting the degradation of pro-inflammatory cytokine mRNAs and thereby reducing their protein expression.[3][4]

Quantitative Data

The potency and efficacy of gamcemetinib have been characterized in various in vitro and in vivo studies. The following tables summarize the key quantitative data available.

Table 1: In Vitro Potency of Gamcemetinib

Assay Type	Parameter	Value	Cell/System	Reference
Biochemical Assay	IC50	156.3 nM	MK2 enzyme activity
Cell-Based Assay	EC50	89 nM	Cellular MK2 inhibition
Cytokine Inhibition	IC50 (TNF-α)	Not specified	LPS-stimulated monocytes	[4]
Cytokine Inhibition	IC50 (IL-6)	Not specified	LPS-stimulated monocytes	[4]
Cytokine Inhibition	IC50 (IL-1β)	Not specified	LPS-stimulated macrophages	[4]

Table 2: Phase 1 Clinical Trial (NCT03554993) Pharmacodynamic Effects in Healthy Volunteers [5][6][7]

Dose Range (daily for 14 days)	Key Findings
10 mg to 150 mg	- Safe and well-tolerated. - Linear, dose-proportional pharmacokinetics. - Sustained reduction in ex vivo stimulated whole blood levels of TNF-α, IL-6, and other chemokines. - Dose-dependent increases in MK2 target engagement, reaching a plateau at 120-150 mg.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows related to gamcemetinib's mechanism of action.

References

• 1. High-Throughput Cytokine Detection with Lumit® Technology [promega.com]
• 2. MAPK p38 regulates inflammatory gene expression via tristetraprolin: Doing good by stealth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gempharmatech.com [gempharmatech.com]
• 5. protocols.io [protocols.io]
• 6. CC-99677: A Novel, Oral, Selective MK2 Inhibitor with Sustainable Multi-Cytokine Inhibition for the Treatment of Ankylosing Spondylitis and Other Inflammatory Diseases - ACR Meeting Abstracts [acrabstracts.org]
• 7. Early Data on Novel MK2 Inhibitor to Treat Inflammatory Diseases Promising - The Rheumatologist [the-rheumatologist.org]

Gamcemetinib: A Technical Overview of Biochemical and Cellular Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamcemetinib (also known as CC-99677 and BMS-986371) is a potent, orally bioavailable, covalent, and irreversible inhibitor of the Mitogen-Activated Protein (MAP) Kinase-Activated Protein Kinase-2 (MK2). As a downstream substrate of p38 MAPK, MK2 plays a crucial role in regulating the stability of mRNAs that encode pro-inflammatory cytokines.[1] By targeting MK2, gamcemetinib represents a promising therapeutic strategy for autoimmune and inflammatory diseases, potentially circumventing the toxicities associated with direct p38 MAPK inhibition.[1][2] This document provides a comprehensive summary of the publicly available biochemical and cell-based assay data for gamcemetinib, along with detailed experimental protocols and pathway diagrams to support further research and development efforts.

Biochemical and Cell-Based Assay Data

The inhibitory activity of gamcemetinib has been characterized in both biochemical and cellular assays. The key quantitative data is summarized in the tables below.

Table 1: Biochemical Assay Results for Gamcemetinib

Target	Assay Type	IC50 (nM)
MAPKAPK2 (MK2)	Kinase Activity Assay	156.3[2][3]

Note: A comprehensive kinase selectivity profile for gamcemetinib against a broad panel of kinases is not publicly available at this time.

Table 2: Cell-Based Assay Results for Gamcemetinib

Cell Line/System	Assay Type	Endpoint	EC50 (nM)
LPS-activated THP-1 cells	Phosphorylation Assay	HSP27 Phosphorylation	89[2][3]
LPS-stimulated PBMCs	Cytokine Inhibition	TNFα Production	67
LPS-stimulated PBMCs	Cytokine Inhibition	GM-CSF Production	258
LPS-stimulated PBMCs	Cytokine Inhibition	IL-6 Production	865

Note: Extensive screening data of gamcemetinib against a broad panel of cancer cell lines (e.g., NCI-60) is not publicly available at this time. The available data primarily focuses on its anti-inflammatory effects.

Signaling Pathway and Mechanism of Action

Gamcemetinib exerts its effect by inhibiting the p38/MK2 signaling pathway, which is a key regulator of inflammatory responses. The diagram below illustrates the mechanism of action.

Gamcemetinib inhibits MK2, preventing downstream signaling.

Experimental Protocols

The following sections provide detailed methodologies for key assays used to characterize gamcemetinib.

Biochemical Kinase Assay (General Protocol)

This protocol describes a typical in vitro kinase assay to determine the IC50 value of an inhibitor against MAPKAPK2 (MK2).

Workflow for a typical in vitro kinase inhibition assay.

Methodology:

• Reagent Preparation: All reagents, including recombinant human MK2 enzyme, a suitable peptide substrate (e.g., a synthetic peptide derived from HSP27), and ATP are prepared in a kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT). Gamcemetinib is serially diluted in DMSO.

• Reaction Setup: The kinase reaction is initiated by adding the MK2 enzyme, gamcemetinib at various concentrations, and the substrate/ATP mixture to the wells of a microplate.

• Incubation: The reaction plate is incubated at room temperature for a defined period (e.g., 60 minutes) to allow for the enzymatic reaction to proceed.

• Detection: A detection reagent, such as ADP-Glo™, is added to the wells. This system quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity. The plate is incubated further to allow the detection reaction to stabilize.

• Data Acquisition and Analysis: The signal (e.g., luminescence) is measured using a plate reader. The percentage of kinase activity inhibition is calculated for each gamcemetinib concentration relative to a DMSO control. The IC50 value is then determined by fitting the data to a dose-response curve.

Cell-Based Cytokine Inhibition Assay

This protocol outlines a method to assess the inhibitory effect of gamcemetinib on cytokine production in THP-1 monocytic cells.[4][5]

Methodology:

• Cell Culture: Human THP-1 monocytic cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Cell Plating: Cells are seeded into 96-well plates at a density of approximately 1 x 10⁶ cells/mL.

• Compound Treatment: Gamcemetinib, at various concentrations, is added to the cell cultures. A vehicle control (DMSO) is also included.

• Stimulation: After a pre-incubation period with the compound (e.g., 1 hour), the cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response and cytokine production.

• Incubation: The plates are incubated for a specified period (e.g., 24 hours) at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, the cell culture supernatants are collected.

• Cytokine Quantification: The concentration of pro-inflammatory cytokines (e.g., TNFα, IL-6) in the supernatants is measured using an enzyme-linked immunosorbent assay (ELISA) according to the manufacturer's instructions.

• Data Analysis: The percentage of cytokine inhibition for each gamcemetinib concentration is calculated relative to the LPS-stimulated vehicle control. The EC50 value is determined from the resulting dose-response curve.

Western Blot for Phospho-HSP27

This protocol describes the detection of phosphorylated HSP27 (a downstream target of MK2) in cell lysates by Western blot to confirm the cellular activity of gamcemetinib.

Methodology:

• Cell Treatment and Lysis: THP-1 cells are treated with gamcemetinib and stimulated with LPS as described in the cytokine inhibition assay. After treatment, cells are washed with cold PBS and lysed in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each cell lysate is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

  • The membrane is then incubated with a primary antibody specific for phosphorylated HSP27 (e.g., anti-phospho-HSP27 (Ser82)). A primary antibody for total HSP27 or a loading control (e.g., anti-β-actin) is used on a separate blot or after stripping the first antibody to ensure equal protein loading.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Analysis: The intensity of the phospho-HSP27 band is quantified and normalized to the total HSP27 or loading control band to determine the effect of gamcemetinib on HSP27 phosphorylation.

Conclusion

Gamcemetinib is a potent and selective inhibitor of MK2 with demonstrated activity in both biochemical and cell-based assays. Its mechanism of action, involving the inhibition of pro-inflammatory cytokine production, makes it a compelling candidate for the treatment of inflammatory and autoimmune diseases. The data and protocols presented in this guide provide a foundational resource for researchers and drug development professionals interested in further exploring the therapeutic potential of gamcemetinib and other MK2 inhibitors. Further studies are warranted to establish a comprehensive kinase selectivity profile and to explore its potential in other therapeutic areas, including oncology.

References

• 1. THP-1 Cells and Pro-Inflammatory Cytokine Production: An In Vitro Tool for Functional Characterization of NOD1/NOD2 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of CC-99677, a selective targeted covalent MAPKAPK2 (MK2) inhibitor for autoimmune disorders [pubmed.ncbi.nlm.nih.gov]
• 4. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Gamcemetinib Dose-Response Analysis in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analysis of gamcemetinib (also known as CC-99677) in cancer cell lines. Gamcemetinib is a potent, covalent, and irreversible inhibitor of the Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAPK2 or MK2). This document outlines the mechanism of action, provides protocols for dose-response analysis, and details methods for evaluating the downstream effects of gamcemetinib treatment.

Mechanism of Action

Gamcemetinib targets the MK2 protein, a key downstream effector of the p38 MAPK signaling pathway. The p38 MAPK pathway is activated in response to cellular stress, such as inflammation and DNA damage, and its dysregulation has been implicated in cancer progression. Gamcemetinib irreversibly binds to cysteine 140 in the ATP-binding site of MK2, thereby inhibiting its kinase activity. A primary downstream substrate of MK2 is the Heat Shock Protein 27 (HSP27). Phosphorylation of HSP27 by MK2 plays a crucial role in promoting cell survival and resistance to therapy. By inhibiting MK2, gamcemetinib prevents the phosphorylation of HSP27, leading to the destabilization of mRNAs for pro-inflammatory cytokines and potentially inducing apoptosis and inhibiting cell proliferation in cancer cells.

Data Presentation

While gamcemetinib has been primarily investigated for inflammatory diseases, its role in cancer is an emerging area of research. Comprehensive dose-response data across a wide panel of cancer cell lines is not yet publicly available. However, the following table summarizes the known potency of gamcemetinib from biochemical and cell-based assays.

Assay Type	Metric	Value
Biochemical Assay	IC50	156.3 nM
Cell-Based Assay	EC50	89 nM

Note: The provided protocols can be utilized to generate IC50 and GI50 data for specific cancer cell lines of interest.

Mandatory Visualizations

Caption: Gamcemetinib inhibits the p38/MK2 signaling pathway.

Caption: Workflow for gamcemetinib dose-response analysis.

Experimental Protocols

Cell Culture and Gamcemetinib Preparation

• 1.1. Cell Culture:

  • Culture cancer cell lines in their recommended growth medium supplemented with fetal bovine serum (FBS) and antibiotics.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Ensure cells are in the logarithmic growth phase and have a viability of >95% before starting any experiment.

• 1.2. Gamcemetinib Stock Solution Preparation:

  • Prepare a high-concentration stock solution of gamcemetinib (e.g., 10 mM) in dimethyl sulfoxide (DMSO).

  • Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • On the day of the experiment, dilute the stock solution to the desired working concentrations using the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cell Viability Assay (MTT Assay)

This protocol determines the concentration of gamcemetinib that inhibits cell growth.

• 2.1. Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• 2.2. Gamcemetinib Treatment:

  • Prepare a series of gamcemetinib dilutions in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of gamcemetinib. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).

  • Incubate the plate for the desired treatment duration (e.g., 48, 72, or 96 hours).

• 2.3. MTT Reagent Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• 2.4. Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently and measure the absorbance at 570 nm using a microplate reader.

• 2.5. Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of gamcemetinib concentration and determine the IC50 or GI50 value using non-linear regression analysis.

Western Blot Analysis for Phospho-HSP27

This protocol assesses the inhibition of MK2 by measuring the phosphorylation of its direct substrate, HSP27.

• 3.1. Cell Lysis:

  • Seed cells in 6-well plates and treat with various concentrations of gamcemetinib for the desired time.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Collect the lysates and centrifuge to pellet cell debris.

• 3.2. Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay kit.

• 3.3. SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• 3.4. Immunoblotting:

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-HSP27 (Ser82) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• 3.5. Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe for total HSP27 and a loading control (e.g., β-actin or GAPDH) to normalize the data.

  • Quantify the band intensities to determine the dose-dependent effect of gamcemetinib on HSP27 phosphorylation.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by gamcemetinib.

• 4.1. Cell Treatment and Harvesting:

  • Treat cells with different concentrations of gamcemetinib in 6-well plates.

  • Harvest both adherent and floating cells.

• 4.2. Staining:

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and propidium iodide (PI) to the cell suspension.

  • Incubate the cells in the dark for 15-20 minutes at room temperature.

• 4.3. Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• 4.4. Data Analysis:

  • Quantify the percentage of apoptotic cells in each treatment group compared to the vehicle control.

Application Notes and Protocols: Utilizing Gamcemetinib in Combination with Other Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamcemetinib is a potent and irreversible covalent inhibitor of the Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAPK2 or MK2). The p38/MK2 signaling pathway is a critical regulator of cellular responses to stress and inflammation, and its dysregulation has been implicated in the pathogenesis of various diseases, including cancer and autoimmune disorders. While Gamcemetinib holds promise as a monotherapy, its true potential may be unlocked when used in rational combination with other kinase inhibitors to overcome resistance, enhance efficacy, and broaden its therapeutic applications.

These application notes provide a scientific rationale and detailed protocols for investigating the synergistic potential of Gamcemetinib in combination with other targeted kinase inhibitors. The focus is on providing a framework for preclinical evaluation, from in vitro cell-based assays to in vivo tumor models.

Rationale for Combination Therapies

The inhibition of the p38/MK2 pathway by Gamcemetinib can be complemented by targeting parallel or downstream signaling pathways, or by co-inhibiting pathways that are activated as resistance mechanisms. Based on the current understanding of MK2 signaling, two promising combination strategies are proposed:

• Combination with Checkpoint Kinase 1 (Chk1) Inhibitors: In cancers with mutations in the KRAS oncogene, there is an intrinsic level of genotoxic stress, leading to the activation of both the Chk1 and MK2 pathways as survival mechanisms. Co-inhibition of both Chk1 and MK2 has been shown to be synthetically lethal in KRAS-mutant cancer cells, leading to mitotic catastrophe and apoptosis.[1] This provides a strong rationale for combining Gamcemetinib with a Chk1 inhibitor.

• Combination with Microtubule-Targeting Agents (MTAs) or their upstream Kinase Regulators: The p38-MK2 pathway has been implicated in the regulation of microtubule dynamics and the mitotic spindle. Inhibition of this pathway has been shown to enhance the efficacy of microtubule inhibitors in breast cancer cells.[2][3] This suggests a synergistic interaction between Gamcemetinib and agents that disrupt microtubule function, which are themselves often regulated by various kinases.

Data Presentation: Quantitative Analysis of Synergy

A critical aspect of evaluating combination therapies is the quantitative assessment of synergy. The Chou-Talalay method is a widely accepted approach for this purpose, which calculates a Combination Index (CI).[4][5][6] The CI value provides a quantitative measure of the interaction between two drugs.

Table 1: Interpretation of Combination Index (CI) Values

CI Value	Interpretation
< 0.9	Synergism
0.9 - 1.1	Additive Effect
> 1.1	Antagonism

The following tables are templates for summarizing quantitative data from combination experiments.

Table 2: In Vitro Cytotoxicity of Gamcemetinib and Kinase Inhibitor X in Cancer Cell Line Y

Drug	IC50 (nM)
Gamcemetinib
Kinase Inhibitor X

Table 3: Combination Index (CI) Values for Gamcemetinib and Kinase Inhibitor X in Cancer Cell Line Y

Fa (Fraction Affected)	Gamcemetinib (nM)	Kinase Inhibitor X (nM)	Combination Index (CI)	Synergy/Antagonism
0.25
0.50
0.75
0.90

Table 4: In Vivo Tumor Growth Inhibition of Gamcemetinib and Kinase Inhibitor X Combination in a Xenograft Model

Treatment Group	Average Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition (TGI)
Vehicle Control	0
Gamcemetinib (dose)
Kinase Inhibitor X (dose)
Gamcemetinib + Kinase Inhibitor X

Experimental Protocols

Protocol 1: In Vitro Cell Viability and Synergy Analysis

This protocol details the steps for determining the half-maximal inhibitory concentration (IC50) of individual drugs and for assessing the synergistic effects of their combination.

1.1. Materials:

• Cancer cell line of interest (e.g., KRAS-mutant lung adenocarcinoma cell line A549)

• Complete cell culture medium

• Gamcemetinib

• Partner kinase inhibitor (e.g., a Chk1 inhibitor)

• Dimethyl sulfoxide (DMSO) for drug stock solutions

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, Promega)

• Luminometer

1.2. Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Single-Agent IC50 Determination:

  • Prepare serial dilutions of Gamcemetinib and the partner kinase inhibitor in culture medium.

  • Treat the cells with a range of concentrations of each drug individually.

  • Include a vehicle control (DMSO-treated) and a positive control (e.g., a known cytotoxic agent).

  • Incubate for 72 hours.

  • Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

  • Calculate the IC50 values for each drug using non-linear regression analysis (e.g., log(inhibitor) vs. response).

• Combination Treatment and Synergy Analysis:

  • Based on the IC50 values, design a dose matrix of Gamcemetinib and the partner kinase inhibitor. A common approach is to use a constant ratio of the two drugs based on their IC50s (e.g., ratios of 1:1, 1:2, 2:1 of their respective IC50s) or a fixed dose of one drug with varying doses of the other.

  • Treat the cells with the drug combinations for 72 hours.

  • Measure cell viability as described above.

  • Calculate the Combination Index (CI) using software like CompuSyn, which is based on the Chou-Talalay method.[4][5] This will determine whether the combination is synergistic, additive, or antagonistic.

Protocol 2: In Vivo Xenograft Tumor Model

This protocol describes how to evaluate the efficacy of the drug combination in a preclinical in vivo model.

2.1. Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cells for implantation

• Gamcemetinib formulation for in vivo administration

• Partner kinase inhibitor formulation for in vivo administration

• Vehicle solution

• Calipers for tumor measurement

2.2. Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (typically 8-10 mice per group):

  • Group 1: Vehicle control

  • Group 2: Gamcemetinib alone

  • Group 3: Partner kinase inhibitor alone

  • Group 4: Gamcemetinib + Partner kinase inhibitor

• Drug Administration: Administer the drugs according to a predetermined schedule and route (e.g., oral gavage, intraperitoneal injection). Dosing should be based on previous tolerability and efficacy studies.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume with calipers every 2-3 days. Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Analysis: The study endpoint can be a specific tumor volume, a predetermined number of days, or signs of morbidity. At the end of the study, calculate the percent tumor growth inhibition (%TGI) for each treatment group compared to the vehicle control. Statistical analysis (e.g., ANOVA) should be performed to determine the significance of the combination therapy compared to single agents.

Visualization of Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the scientific rationale and experimental procedures, the following diagrams are provided.

References

• 1. A Synergistic Interaction between Chk1- and MK2 Inhibitors in KRAS-Mutant Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of p38-MK2 pathway enhances the efficacy of microtubule inhibitors in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of p38-MK2 pathway enhances the efficacy of microtubule inhibitors in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Comparison of methods for evaluating drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: High-Throughput Screening for Novel MK2 Inhibitors using Gamcemetinib Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

The p38 MAP kinase pathway is a crucial signaling cascade that responds to inflammatory cytokines and environmental stress.[1][2] A key downstream effector in this pathway is the MAPK-activated protein kinase 2 (MK2), a serine/threonine kinase.[2][3] Activation of MK2 leads to the phosphorylation of various substrates, including Heat Shock Protein 27 (HSP27), which plays a significant role in inflammatory processes and cell survival.[1][4][5] Dysregulation of the p38/MK2 axis is implicated in numerous autoimmune and inflammatory diseases.

Gamcemetinib (CC-99677) is a potent and selective covalent irreversible inhibitor of MK2.[6][7][8] It has demonstrated potent inhibition of HSP27 phosphorylation in cellular assays and efficacy in preclinical models of autoimmune disease.[4][9] The development of novel Gamcemetinib analogs with improved potency, selectivity, and pharmacokinetic properties is a key objective in the discovery of next-generation therapeutics for inflammatory disorders.

High-Throughput Screening (HTS) provides a robust platform for rapidly evaluating large libraries of chemical compounds to identify promising new drug candidates.[10] This document provides detailed protocols for both biochemical and cell-based HTS assays designed to identify and characterize novel MK2 inhibitors from libraries of Gamcemetinib analogs.

The p38/MK2 Signaling Pathway

Under conditions of cellular stress or inflammatory stimuli, Mitogen-Activated Protein Kinase Kinases (MKKs) phosphorylate and activate p38 MAPK.[11][12] Activated p38 then phosphorylates and activates MK2, causing the p38/MK2 complex to translocate from the nucleus to the cytoplasm.[12][13] In the cytoplasm, MK2 phosphorylates downstream targets, such as HSP27, leading to a cascade of cellular responses including cytokine production and regulation of actin dynamics.[5][14] Inhibition of MK2 is a targeted strategy to disrupt this inflammatory signaling cascade.

Figure 1. The p38/MK2 signaling pathway and point of inhibition.

High-Throughput Screening (HTS) Workflow

The screening of Gamcemetinib analogs follows a staged workflow designed to efficiently identify potent and cell-permeable inhibitors. The process begins with a large-scale primary biochemical screen to identify direct inhibitors of the MK2 enzyme. Hits from this screen are then progressed to a secondary, cell-based assay to confirm their activity in a more physiologically relevant context and to assess cell permeability.

Figure 2. HTS cascade for identifying novel MK2 inhibitors.

Experimental Protocols

Protocol 1: Primary Biochemical HTS for MK2 Inhibition

Objective: To identify compounds that directly inhibit the kinase activity of recombinant MK2 in a high-throughput format.

Principle: This protocol utilizes the ADP-Glo™ Kinase Assay, a luminescent assay that measures the amount of ADP produced during the kinase reaction.[15] The amount of light generated is directly proportional to the amount of ADP formed and thus to the kinase activity.[16][17] Inhibitors of MK2 will reduce the amount of ADP produced, resulting in a lower luminescent signal.

Materials and Reagents:

• Recombinant human MK2 (activated)

• MK2 peptide substrate (e.g., KKLNRTLSVA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• ATP, MgCl₂, DTT, BSA

• Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/ml BSA

• Gamcemetinib analog library (10 mM stocks in DMSO)

• Gamcemetinib (Control inhibitor)

• 384-well white, opaque assay plates (e.g., Corning #3570)

• Plate-reading luminometer

Protocol:

• Compound Plating:

  • Dispense 50 nL of test compounds (from analog library) or control inhibitor (Gamcemetinib) into the wells of a 384-well assay plate using an acoustic liquid handler. This results in a final assay concentration of 10 µM.

  • For controls, dispense 50 nL of DMSO into "Maximum Activity" (0% inhibition) and "No Enzyme" (100% inhibition) wells.

• Enzyme/Substrate Addition:

  • Prepare a 2X MK2/Substrate Master Mix in Kinase Buffer containing recombinant MK2 and the peptide substrate.

  • Dispense 2.5 µL of the 2X Master Mix into each well containing the compounds. For "No Enzyme" control wells, dispense 2.5 µL of a master mix lacking the MK2 enzyme.

  • Incubate the plate at room temperature for 15 minutes to allow for compound binding.

• Kinase Reaction Initiation:

  • Prepare a 2X ATP solution in Kinase Buffer.

  • To initiate the kinase reaction, add 2.5 µL of the 2X ATP solution to all wells. The final reaction volume is 5 µL.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection (ADP-Glo™ Procedure): [18]

  • Equilibrate the plate and ADP-Glo™ Reagent to room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure luminescence using a plate-reading luminometer with an integration time of 0.5-1 second per well.

Data Analysis:

• Percent Inhibition Calculation:

  Where RLU is the Relative Light Units.

• Assay Quality Control (Z'-Factor): [19][20] The Z'-factor is calculated using the maximum activity (negative control, 0% inhibition) and no enzyme (positive control, 100% inhibition) wells to assess assay robustness.[21][22][23]

  An assay is considered excellent for HTS if the Z'-factor is ≥ 0.5.[20]

• Hit Selection:

  • Compounds exhibiting ≥ 50% inhibition in the primary screen are selected as "hits" for further analysis. These hits are then tested in a 10-point dose-response curve to determine their biochemical IC50 value.

Protocol 2: Secondary Cell-Based Assay for MK2 Activity

Objective: To confirm the activity of hit compounds in a cellular environment by measuring the phosphorylation of the endogenous MK2 substrate, HSP27.

Principle: This assay uses a human cell line (e.g., THP-1 monocytes or U-937 cells) stimulated with a pro-inflammatory agent like Lipopolysaccharide (LPS) to activate the p38/MK2 pathway.[4] Inhibition of MK2 by cell-permeable Gamcemetinib analogs will prevent the downstream phosphorylation of HSP27 at Serine 82. The level of phosphorylated HSP27 (p-HSP27) is quantified using a sensitive immunoassay format, such as HTRF® (Homogeneous Time-Resolved Fluorescence) or AlphaLISA®.

Materials and Reagents:

• THP-1 or U-937 human monocytic cell line

• Cell Culture Medium: RPMI-1640, 10% FBS, Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Hit compounds from primary screen

• p-HSP27 (Ser82) and Total HSP27 immunoassay kits (e.g., HTRF®)

• 384-well, low-volume, tissue culture-treated plates

• HTRF®-compatible plate reader

Protocol:

• Cell Plating:

  • Seed THP-1 cells into a 384-well plate at a density of 50,000 cells/well in 10 µL of assay medium (serum-free RPMI).

  • Incubate for 2-4 hours to allow cells to recover.

• Compound Treatment:

  • Prepare serial dilutions of hit compounds and Gamcemetinib (control) in assay medium.

  • Add 5 µL of the compound dilutions to the cells. The final DMSO concentration should not exceed 0.5%.

  • Incubate for 1 hour at 37°C, 5% CO₂.

• Cell Stimulation:

  • Prepare a 4X solution of LPS (e.g., 400 ng/mL) in assay medium.

  • Add 5 µL of the LPS solution to all wells except the "unstimulated" controls. Add 5 µL of assay medium to the unstimulated wells. The final LPS concentration is typically 100 ng/mL.

  • Incubate for 30 minutes at 37°C, 5% CO₂.

• Cell Lysis and Signal Detection (HTRF®):

  • Add 5 µL of the specific HTRF® lysis buffer containing the detection antibodies (anti-p-HSP27(S82)-d2 and anti-HSP27-Europium cryptate) to all wells.

  • Seal the plate and incubate at room temperature for 4 hours, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF®-compatible reader, measuring emission at 665 nm (FRET signal) and 620 nm (cryptate signal).

Data Analysis:

• HTRF® Ratio Calculation:

• Percent Inhibition Calculation:

• EC50 Determination:

  • Plot the % Inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 value (the concentration at which 50% of the maximal inhibitory effect is observed).

Data Presentation

Quantitative data from the HTS cascade should be summarized in clear, structured tables to facilitate comparison and decision-making.

Table 1: Example Data from Primary Biochemical HTS (Single 10 µM Concentration)

Compound ID	% Inhibition @ 10 µM	Hit (≥50%)
Gamcemetinib	98.2	Yes
Analog-001	85.7	Yes
Analog-002	12.3	No
Analog-003	91.5	Yes

| Analog-004 | 45.1 | No |

Table 2: Summary of Dose-Response Data for Confirmed Hits

Compound ID	Biochemical IC50 (nM) [MK2]	Cellular EC50 (nM) [p-HSP27]	Selectivity (Other Kinase / MK2 IC50)
Gamcemetinib	156.3[6][7]	89.0[6][7]	>100x
Analog-001	75.2	55.8	>150x
Analog-003	120.8	110.2	>120x

| Analog-005 | 210.5 | 450.1 | >50x |

References

• 1. assaygenie.com [assaygenie.com]
• 2. Mitogen-activated protein kinase-activated protein kinase-2 (MK2) and its role in cell survival, inflammatory signaling, and migration in promoting cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The p38MAPK-MK2 Signaling Axis as a Critical Link Between Inflammation and Synaptic Transmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 5. The MK2/Hsp27 axis is a major survival mechanism for pancreatic ductal adenocarcinoma under genotoxic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. CC-99677 | HSP | MAPK | TargetMol [targetmol.com]
• 10. Discovery and Hit-to-Lead Optimization of Non-ATP Competitive MK2 (MAPKAPK2) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The p38MAPK-MK2 Signaling Axis as a Critical Link Between Inflammation and Synaptic Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. Heat shock protein 27 phosphorylation: kinases, phosphatases, functions and pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 16. worldwide.promega.com [worldwide.promega.com]
• 17. ulab360.com [ulab360.com]
• 18. promega.com [promega.com]
• 19. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 20. academic.oup.com [academic.oup.com]
• 21. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 22. assay.dev [assay.dev]
• 23. Z-factor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for X-ray Crystallography of Gamcemetinib-Protein Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamcemetinib (also known as CC-99677 and BMS-986371) is a potent, irreversible, and covalent inhibitor of the mitogen-activated protein kinase-activated protein kinase-2 (MAPKAPK2 or MK2).[1][2][3] MK2 is a key component of the p38 MAPK signaling pathway, which plays a central role in the inflammatory response by regulating the synthesis of pro-inflammatory cytokines such as TNF-α. By covalently binding to a specific cysteine residue (Cys140) in the ATP-binding site of MK2, Gamcemetinib effectively blocks its kinase activity.[4][5] Understanding the precise molecular interactions between Gamcemetinib and its target protein is crucial for structure-based drug design and the development of next-generation inhibitors.

X-ray crystallography is a powerful technique that provides high-resolution, three-dimensional structural information of protein-ligand complexes, revealing the detailed atomic interactions at the binding site.[6][7][8] These application notes provide a comprehensive overview and detailed protocols for the X-ray crystallographic studies of Gamcemetinib in complex with its target protein, MK2. While specific crystallographic data for a Gamcemetinib-MK2 complex is not publicly available as of late 2025, this document outlines the established methodologies and expected data for researchers aiming to elucidate this structure.

Target Protein and Ligand Information

Parameter	Description	Reference
Target Protein	Mitogen-activated protein kinase-activated protein kinase 2 (MAPKAPK2 / MK2)	[1][4][9]
Ligand	Gamcemetinib (CC-99677, BMS-986371)	[1][2][10]
Mechanism of Action	Covalent, irreversible inhibitor of MK2.[1][2][5]	[1][2][5]
Binding Site	ATP-binding site, forming a covalent bond with Cysteine 140.[4][5]	[4][5]
Biochemical Potency	IC50 = 156.3 nM	[1][2][3]
Cell-based Potency	EC50 = 89 nM (inhibition of HSP27 phosphorylation)	[1][2][4]

Signaling Pathway

The p38/MK2 signaling pathway is a critical regulator of inflammatory responses. Upon activation by cellular stress or inflammatory signals, p38 MAPK phosphorylates and activates MK2. Activated MK2 then phosphorylates downstream substrates, leading to the production and release of pro-inflammatory cytokines. Gamcemetinib intercepts this pathway by inhibiting MK2.

Figure 1: p38/MK2 Signaling Pathway and Gamcemetinib's Point of Intervention.

Experimental Protocols

The following protocols provide a detailed methodology for obtaining the crystal structure of the Gamcemetinib-MK2 complex.

Protein Expression and Purification

Objective: To produce a high-yield of pure, soluble, and active human MK2 protein suitable for crystallization.

Materials:

• E. coli expression system (e.g., BL21(DE3))

• Expression vector with a cleavable affinity tag (e.g., N-terminal His6-tag)

• Luria-Bertani (LB) media and appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM TCEP)

• Wash buffer (e.g., Lysis buffer with 20 mM imidazole)

• Elution buffer (e.g., Lysis buffer with 250 mM imidazole)

• Affinity chromatography resin (e.g., Ni-NTA)

• Size-exclusion chromatography (SEC) column (e.g., Superdex 200)

• SEC buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP)

• Protease for tag cleavage (e.g., TEV protease)

Protocol:

• Transformation: Transform the MK2 expression plasmid into competent E. coli cells.

• Expression: Grow the transformed cells in LB media at 37°C to an OD600 of 0.6-0.8. Induce protein expression with 0.5 mM IPTG and continue to grow at 18°C for 16-20 hours.

• Cell Lysis: Harvest cells by centrifugation, resuspend in lysis buffer, and lyse by sonication on ice.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• Affinity Chromatography: Load the supernatant onto a pre-equilibrated Ni-NTA column. Wash the column with wash buffer and elute the His-tagged MK2 protein with elution buffer.

• Tag Cleavage: Dialyze the eluted protein against lysis buffer overnight in the presence of TEV protease to cleave the His6-tag.

• Reverse Affinity Chromatography: Pass the dialyzed protein through the Ni-NTA column again to remove the cleaved tag and any uncleaved protein.

• Size-Exclusion Chromatography: Concentrate the flow-through and inject it onto an SEC column pre-equilibrated with SEC buffer to obtain a pure and homogenous protein sample.

• Purity and Concentration: Assess protein purity by SDS-PAGE and determine the concentration using a spectrophotometer (A280). Concentrate the protein to 10-20 mg/mL for crystallization trials.

Crystallization of the Gamcemetinib-MK2 Complex

Objective: To obtain well-ordered crystals of the MK2 protein in complex with Gamcemetinib. Due to the covalent nature of the inhibitor, co-crystallization is the preferred method.

Materials:

• Purified MK2 protein (10-20 mg/mL)

• Gamcemetinib stock solution (e.g., 100 mM in DMSO)

• Crystallization screens (commercial or custom)

• Crystallization plates (e.g., 96-well sitting or hanging drop vapor diffusion plates)

Protocol:

• Complex Formation: Incubate the purified MK2 protein with a 5-fold molar excess of Gamcemetinib for 2-4 hours at 4°C to ensure complete covalent modification.

• Crystallization Screening: Set up crystallization trials using the vapor diffusion method. In a typical sitting drop experiment, mix 1 µL of the protein-ligand complex solution with 1 µL of the reservoir solution from a crystallization screen.

• Incubation: Incubate the plates at a constant temperature (e.g., 20°C) and monitor for crystal growth over several days to weeks.

• Optimization: Once initial crystal hits are identified, optimize the crystallization conditions by varying the precipitant concentration, pH, and additives to improve crystal size and quality.

X-ray Diffraction Data Collection

Objective: To collect high-resolution X-ray diffraction data from a single, well-diffracting crystal.

Materials:

• Cryoprotectant solution (reservoir solution supplemented with 20-30% glycerol or other cryoprotectant)

• Cryo-loops

• Liquid nitrogen

• Synchrotron X-ray source

Protocol:

• Crystal Harvesting: Carefully harvest a single crystal from the crystallization drop using a cryo-loop.

• Cryo-protection: Briefly soak the crystal in the cryoprotectant solution to prevent ice formation during freezing.[11]

• Vitrification: Immediately plunge the loop with the crystal into liquid nitrogen to flash-freeze it.

• Data Collection: Mount the frozen crystal on the goniometer of a synchrotron beamline. Collect a complete diffraction dataset by rotating the crystal in the X-ray beam.

Expected Crystallographic Data

The following table summarizes the typical data that would be collected and refined for a Gamcemetinib-MK2 complex crystal.

Data Collection & Refinement	Hypothetical Values
PDB ID	To be assigned
Space Group	P2₁2₁2₁
Unit Cell Dimensions (Å)	a=50.1, b=85.2, c=110.5, α=β=γ=90°
Resolution (Å)	2.0 (outer shell: 2.1-2.0)
R-merge	0.08 (0.45)
I/σI	15.0 (2.5)
Completeness (%)	99.8 (99.5)
Multiplicity	4.1 (3.9)
Refinement Statistics
No. of Reflections	35,120
R-work / R-free	0.19 / 0.23
No. of Atoms
Protein	2,850
Ligand	32
Water	210
B-factors (Ų)
Protein	35.5
Ligand	30.1
Ramachandran Plot
Favored Regions (%)	98.0
Allowed Regions (%)	2.0
Outliers (%)	0.0
RMSD Bonds (Å)	0.005
**RMSD Angles (°) **	1.2

Values in parentheses are for the highest resolution shell.

Experimental Workflow

The overall workflow for determining the crystal structure of the Gamcemetinib-protein complex is illustrated below.

Figure 2: General Workflow for X-ray Crystallography of Protein-Ligand Complexes.

Conclusion

The protocols and data outlined in these application notes provide a robust framework for the successful determination of the X-ray crystal structure of Gamcemetinib in complex with its target, MK2. Elucidation of this structure will provide invaluable insights into the molecular basis of its inhibitory mechanism, confirm the covalent linkage to Cys140, and guide the rational design of future therapeutics targeting the p38/MK2 signaling pathway for the treatment of inflammatory diseases.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 5. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Studying Protein–Ligand Interactions Using X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 7. google.com [google.com]
• 8. youtube.com [youtube.com]
• 9. Gamcemetinib - Bristol-Myers Squibb - AdisInsight [adisinsight.springer.com]
• 10. Gamcemetinib | C22H20ClN5O3S | CID 118936948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]

Technical Notes & Optimization

Technical Support Center: Gamcemetinib Solubility and Handling

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gamcemetinib, focusing on its solubility challenges in aqueous solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of Gamcemetinib, providing direct solutions in a question-and-answer format.

Q1: I'm having trouble dissolving Gamcemetinib in my aqueous buffer (e.g., PBS) for an in vitro assay. What am I doing wrong?

A1: Gamcemetinib is practically insoluble in aqueous solutions. Direct dissolution in buffers like PBS will likely result in precipitation or an insoluble suspension. To achieve a working solution for in vitro experiments, a stock solution in an organic solvent must first be prepared. The recommended solvent is Dimethyl Sulfoxide (DMSO).

Q2: My Gamcemetinib solution appears cloudy or has visible precipitate after diluting my DMSO stock into my aqueous cell culture medium.

A2: This is a common issue due to the poor aqueous solubility of Gamcemetinib. Here are some troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.5%) to minimize solvent-induced cytotoxicity. However, a slightly higher concentration may be necessary to maintain solubility.

• Working Concentration of Gamcemetinib: You may be exceeding the solubility limit of Gamcemetinib in your final aqueous solution. Try lowering the final concentration of Gamcemetinib.

• Preparation Method: When diluting the DMSO stock, add the stock solution to your aqueous medium while vortexing or gently mixing to ensure rapid and even dispersion. This can help prevent localized high concentrations that lead to precipitation.

• Freshly Prepared Solutions: Prepare the final working solution immediately before use. Gamcemetinib may precipitate out of aqueous solutions over time.

Q3: I observed precipitation in my Gamcemetinib formulation for an in vivo study. How can I prepare a stable formulation for animal dosing?

A3: Due to its low aqueous solubility, preparing Gamcemetinib for in vivo administration requires a specific formulation strategy. A common approach is to create a suspension or a co-solvent system. The following are established protocols:

• For Oral Administration: A homogeneous suspension can be prepared using carboxymethylcellulose sodium (CMC-Na).

• For Injection (Intraperitoneal or Oral): A clear solution or fine suspension can be achieved using a co-solvent system. A widely used formulation involves a combination of DMSO, PEG300, Tween-80, and saline.

Q4: How should I store my Gamcemetinib stock solution?

A4: Gamcemetinib stock solutions in DMSO should be stored at -20°C or -80°C to ensure stability. For short-term storage (up to one month), -20°C is acceptable. For longer-term storage (up to six months), -80°C is recommended.[1] Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

What is the solubility of Gamcemetinib in common laboratory solvents?

Gamcemetinib exhibits good solubility in organic solvents but is practically insoluble in water. The table below summarizes its solubility in common solvents.

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)	Notes
DMSO	94	200.02	From Selleck Chemicals[2]
DMSO	37.5	79.80	From MedchemExpress; requires sonication and warming to 60°C.[1]
Ethanol	6	12.76	From Selleck Chemicals[2]
Water	Insoluble	-	[2]

What is the mechanism of action of Gamcemetinib?

Gamcemetinib is a potent, covalent, and irreversible inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2).[1][2] MK2 is a downstream kinase in the p38 MAPK signaling pathway. By inhibiting MK2, Gamcemetinib can modulate the expression of pro-inflammatory cytokines.

Signaling Pathway of Gamcemetinib Inhibition

Gamcemetinib inhibits the MK2 pathway.

Experimental Protocols

Below are detailed methodologies for preparing Gamcemetinib for in vitro and in vivo experiments.

In Vitro Stock Solution Preparation

This protocol details the preparation of a high-concentration stock solution of Gamcemetinib in DMSO.

Materials:

• Gamcemetinib powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh the desired amount of Gamcemetinib powder in a sterile container.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher, based on the solubility data).

• To aid dissolution, the solution can be sonicated and/or warmed to 60°C.[1]

• Ensure the solution is clear and free of any visible precipitate before use.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vivo Formulation Protocols

These protocols provide methods for preparing Gamcemetinib for oral and injection administration in animal models.

1. Homogeneous Suspension for Oral Administration [2]

Materials:

• Gamcemetinib powder

• Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% in sterile water)

• Mortar and pestle or homogenizer

Procedure:

• Weigh the required amount of Gamcemetinib.

• Add a small amount of the CMC-Na solution to the powder and triturate to form a smooth paste.

• Gradually add the remaining volume of the CMC-Na solution while continuously mixing to form a homogeneous suspension.

• The final concentration should be ≥ 5 mg/mL.

2. Co-solvent Formulation for Injection [2]

Materials:

• Gamcemetinib stock solution in DMSO (e.g., 94 mg/mL)

• PEG300

• Tween-80

• Sterile ddH₂O

Procedure (for a 1 mL working solution at 4.7 mg/mL):

• To 400 µL of PEG300, add 50 µL of a 94 mg/mL Gamcemetinib stock solution in DMSO.

• Mix thoroughly until the solution is clear.

• Add 50 µL of Tween-80 to the mixture and mix until clear.

• Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

• This formulation should be used immediately after preparation.

Experimental Workflow for Preparing Gamcemetinib Solution

Workflow for Gamcemetinib solution preparation.

References

• 1. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. selleckchem.com [selleckchem.com]

Technical Support Center: Overcoming Gamcemetinib Resistance

Welcome to the technical support center for Gamcemetinib. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and address challenges related to Gamcemetinib resistance in cancer cells.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, initially sensitive to Gamcemetinib, is now showing signs of resistance. What are the potential underlying mechanisms?

A1: Acquired resistance to MET tyrosine kinase inhibitors (TKIs) like Gamcemetinib is a significant challenge. The mechanisms can be broadly categorized into two main areas:

• On-target alterations: These involve changes to the MET receptor itself. This can include secondary mutations in the MET kinase domain (e.g., in codons H1094, G1163, L1195, D1228, and Y1230) or amplification of the MET gene, leading to overexpression of the target protein.[1][2][3]

• Off-target alterations (Bypass Signaling): Cancer cells can activate alternative signaling pathways to circumvent the MET inhibition by Gamcemetinib. Common bypass pathways include:

  • Activation of other receptor tyrosine kinases (RTKs): Amplification or mutations in genes like EGFR, HER2, and HER3 can lead to resistance.[2][3][4][5]

  • Activation of downstream signaling pathways: Mutations or amplification in components of the MAPK (e.g., KRAS, BRAF) and PI3K/AKT/mTOR pathways are frequently observed.[1][2][3][6]

  • Upregulation of other kinases: Recent studies have identified Aurora Kinase B (AURKB) as a potential mediator of resistance, often linked to the activation of the STAT3 signaling pathway.[7]

  • Epithelial-to-Mesenchymal Transition (EMT): Changes in cellular phenotype, such as the upregulation of EMT-related proteins like Vimentin and N-Cadherin, have been associated with TKI resistance.[8]

Q2: How can I experimentally confirm the mechanism of resistance in my Gamcemetinib-resistant cell line?

A2: To identify the specific resistance mechanism in your cell line, a multi-faceted approach is recommended:

• Genomic Analysis: Perform next-generation sequencing (NGS) on both the parental (sensitive) and resistant cell lines to identify mutations and copy number variations in key genes associated with resistance (e.g., MET, EGFR, KRAS, BRAF, HER2).

• Phospho-protein Analysis: Use techniques like Western blotting or phospho-RTK arrays to assess the activation status of MET and other potential bypass signaling pathways (e.g., phospho-EGFR, phospho-AKT, phospho-ERK, phospho-STAT3). A decrease in phospho-MET alongside an increase in the phosphorylation of a bypass pathway component in resistant cells is a strong indicator.[7]

• Gene and Protein Expression Analysis: Evaluate the expression levels of key proteins. For instance, increased expression of AURKB, BCL2, or EMT markers (Vimentin, Zeb-1) and decreased expression of E-Cadherin can be indicative of the resistance mechanism.[7][8]

Q3: What are the current strategies to overcome Gamcemetinib resistance?

A3: The primary strategy to overcome resistance is through combination therapy. The choice of the combination agent depends on the identified resistance mechanism.

• For on-target resistance: Switching to a different type of MET inhibitor (e.g., from a type I to a type II inhibitor) may be effective against certain MET kinase domain mutations.[2][3][4]

• For bypass pathway activation:

  • EGFR/HER2 activation: Combine Gamcemetinib with an EGFR inhibitor (e.g., Osimertinib) or a HER2 inhibitor.[1][5]

  • MAPK pathway activation: A combination with a MEK inhibitor (e.g., Trametinib) or a SHP2 inhibitor could be beneficial.[9][10][11]

  • AURKB/STAT3 activation: An Aurora Kinase B inhibitor has shown promise in preclinical models of MET-TKI resistance.[7]

  • PI3K/AKT activation: Consider combining with a PI3K or AKT inhibitor.[5][6]

Troubleshooting Guides

Problem	Possible Cause	Suggested Solution
Decreased cell death in response to Gamcemetinib treatment over time.	Development of acquired resistance.	1. Confirm resistance by comparing the IC50 value of Gamcemetinib in your current cell line to the parental line. 2. Investigate the underlying mechanism using genomic and proteomic analyses as described in FAQ 2. 3. Based on the mechanism, test combination therapies as suggested in FAQ 3.
High variability in Gamcemetinib sensitivity across different cancer cell lines.	Intrinsic resistance.	1. Characterize the baseline genomic and proteomic profiles of the cell lines. Look for pre-existing alterations in bypass pathways (e.g., KRAS mutations).[12] 2. Stratify cell lines based on their molecular profiles to identify potential biomarkers of sensitivity or resistance.
Combination therapy with a second inhibitor is not effective.	Multiple resistance mechanisms may be at play, or the chosen combination is not optimal.	1. Re-evaluate the resistant phenotype. It's possible that a new resistance mechanism has emerged. 2. Consider a multi-drug combination targeting different nodes of the resistance network.[9] 3. Explore non-obvious targets. For example, if MAPK and PI3K pathways are both active, targeting a common downstream effector or a key regulator might be more effective.

Data Presentation: Combination Strategies to Overcome Gamcemetinib Resistance

Resistance Mechanism	Combination Agent Class	Example Agent	Observed Effect in Preclinical Models	Reference
AURKB/STAT3 Pathway Activation	Aurora Kinase B Inhibitor	Barasertib	Suppressed viability of MET-TKI resistant cells and inhibited tumor growth in xenograft models.	[7]
MET Amplification (in EGFR-mutant NSCLC)	EGFR TKI + MET Inhibitor	Osimertinib + Crizotinib	Improved sensitivity in patients with osimertinib-resistant EGFR mutations and amplified MET.	[1]
KRAS Mutation/Amplification	MET Inhibitor + MEK Inhibitor	-	Preclinical data suggests dual inhibition can be effective.	[13]
EGFR/HER3 Amplification	MET Inhibitor + EGFR/HER3 targeted therapy	-	Combination of EGFR and MET inhibitors resulted in cell death in resistant models.	[5]
General Bypass Pathway Activation	MET Inhibitor + SHP2 Inhibitor	-	Combination of targeted therapy with SHP2 inhibitors was found to overcome MET-mediated resistance.	[10]

Experimental Protocols

Protocol 1: Generation of a Gamcemetinib-Resistant Cell Line

• Cell Culture: Culture the parental cancer cell line known to be sensitive to Gamcemetinib in its recommended growth medium.

• Initial Treatment: Treat the cells with Gamcemetinib at a concentration equal to the IC50 value.

• Dose Escalation: Once the cells resume proliferation, increase the concentration of Gamcemetinib in a stepwise manner. Allow the cells to adapt and recover at each concentration before the next increase.

• Maintenance: Continue this process until the cells can proliferate in a concentration of Gamcemetinib that is at least 10-fold higher than the initial IC50.

• Characterization: Regularly monitor the resistant phenotype by performing cell viability assays and comparing the IC50 to the parental cell line.

• Cryopreservation: Cryopreserve aliquots of the resistant cells at different passages to ensure a stable stock.

Protocol 2: Western Blot Analysis for Phospho-RTK Activation

• Cell Lysis: Treat parental and Gamcemetinib-resistant cells with and without Gamcemetinib for a specified time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-MET, total MET, phospho-EGFR, total EGFR, phospho-AKT, total AKT, phospho-ERK, and total ERK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Densitometrically quantify the bands and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

Caption: Signaling pathways involved in Gamcemetinib action and resistance.

Caption: Experimental workflow for troubleshooting Gamcemetinib resistance.

Caption: Logical relationship of Gamcemetinib resistance mechanisms.

References

• 1. MET Signaling Pathways, Resistance Mechanisms, and Opportunities for Target Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Molecular Mechanisms of Acquired Resistance to MET Tyrosine Kinase Inhibitors in Patients with MET Exon 14–Mutant NSCLC | Semantic Scholar [semanticscholar.org]
• 3. scispace.com [scispace.com]
• 4. Resistance to MET inhibition in MET-dependent NSCLC and therapeutic activity after switching from type I to type II MET inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of resistance to BRAF and MEK inhibitors and clinical update of US Food and Drug Administration-approved targeted therapy in advanced melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming MET-targeted drug resistance in MET-amplified lung cancer by aurora kinase B inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of c-Met and EGFR tyrosine kinase inhibitor resistance through epithelial mesenchymal transition in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. Overcoming MET-mediated resistance in oncogene-driven NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ascopubs.org [ascopubs.org]
• 13. researchgate.net [researchgate.net]

Gamcemetinib off-target effects and toxicity profiling

Disclaimer: Gamcemetinib is an investigational drug, and public information regarding its off-target effects and toxicity profile is limited. This document provides general guidance based on the known pharmacology of MAPKAPK2 (MK2) inhibitors and publicly available data on representative molecules in the same class. This information is intended for research purposes only and is not a substitute for professional medical or scientific advice.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target activity of Gamcemetinib?

Gamcemetinib is a potent, covalent, and irreversible inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2). It binds to cysteine 140 in the ATP binding site of MK2.[1] This inhibition blocks the downstream signaling cascade of the p38 MAPK pathway, which is involved in the inflammatory response.

Q2: Are there known off-target effects for Gamcemetinib?

Specific kinome-wide selectivity data for gamcemetinib is not publicly available. However, analysis of other selective MK2 inhibitors, such as PF-3644022, can provide insights into potential off-target interactions. Researchers should be aware that off-target effects are possible and may contribute to the observed phenotype in their experiments.

Q3: What is the known toxicity profile of Gamcemetinib?

Q4: How can I assess the selectivity of Gamcemetinib in my experimental system?

To determine the selectivity of gamcemetinib, a kinome-wide profiling assay is recommended. Several commercial services, such as KINOMEscan, can assess the binding affinity of a compound against a large panel of kinases. Alternatively, an in-house multiplexed inhibitor bead (MIB) mass spectrometry (MS) approach can be employed to identify kinase targets in your specific cellular context.

Troubleshooting Guides

Guide 1: Unexpected Cellular Phenotype or Toxicity

Problem: Observation of a cellular phenotype or toxicity that is not consistent with the known function of MK2 inhibition.

Possible Cause: This may be due to an off-target effect of gamcemetinib.

Troubleshooting Steps:

• Literature Review: Search for literature on the off-target effects of other MK2 inhibitors to identify potential alternative targets.

• Dose-Response Analysis: Perform a careful dose-response experiment. If the unexpected phenotype occurs at a much higher concentration than that required for MK2 inhibition, it is more likely to be an off-target effect.

• Rescue Experiments: If a specific off-target is suspected, attempt to rescue the phenotype by overexpressing the wild-type off-target protein or using a known activator of that pathway.

• Kinome Profiling: If the off-target is unknown, consider performing a kinome-wide selectivity screen to identify other kinases that are inhibited by gamcemetinib at the concentrations used in your experiments.

Guide 2: Investigating Potential Adverse Events in Preclinical Models

Problem: Observation of adverse events in animal models, such as gastrointestinal toxicity or lymphoid depletion.

Possible Cause: These may be on-target effects related to the inhibition of the p38/MK2 pathway in specific tissues or potential off-target effects. Studies in dogs with p38 MAPK and MK2 inhibitors have shown acute lymphoid and gastrointestinal toxicity.[2]

Troubleshooting Steps:

• Histopathological Analysis: Conduct a thorough histopathological examination of affected tissues to characterize the nature of the toxicity.

• Biomarker Analysis: Measure relevant biomarkers in blood and tissue samples. For example, assess markers of inflammation (e.g., cytokines) and tissue damage (e.g., liver enzymes).

• Dose Fractionation: Investigate different dosing schedules (e.g., lower doses administered more frequently) to see if the therapeutic window can be improved.

• Comparative Toxicology: If possible, compare the toxicity profile of gamcemetinib with that of other MK2 inhibitors with different selectivity profiles to distinguish between on-target and off-target toxicities.

Data Presentation

Table 1: Representative Off-Target Profile of an MK2 Inhibitor (PF-3644022)

Data is for the representative MK2 inhibitor PF-3644022 and may not be directly applicable to gamcemetinib.

Target Kinase	IC50 (nM)	Kinase Family
MK2 (MAPKAPK2)	5.2	CAMK
MK5 (PRAK)	5.0	CAMK
MK3 (MAPKAPK3)	53	CAMK
MNK2	148	CAMK
AMPK	117	CAMK
BrSK1	187	CAMK
BrSK2	90	CAMK
CAMK2	70	CAMK
DRAK1	71	CAMK
PIM1	88	STE
ASK1	60	STE
MER	76	TK

Source: Adapted from publicly available data for PF-3644022.[1][3][4]

Table 2: Representative Treatment-Emergent Adverse Events from a Phase 1 Trial of an MK2 Inhibitor (ATI-450)

Data is for the representative MK2 inhibitor ATI-450 and may not be directly applicable to gamcemetinib.

Adverse Event	ATI-450 (N=48) Frequency (%)	Placebo (N=14) Frequency (%)
Headache	20.8	33.0
Dizziness	12.5	0.0
Upper Respiratory Tract Infection	6.3	Not Reported
Constipation	6.3	Not Reported
Blurred Vision	2.1	0.0
Abdominal Pain	2.1	0.0
Diarrhea	2.1	0.0
Arthralgia	2.1	0.0
Oropharyngeal Pain	2.1	0.0
Vomiting	0.0	7.1

Source: Adapted from a Phase 1 study of ATI-450 in healthy subjects.[5]

Experimental Protocols

Protocol 1: Kinome-Wide Selectivity Profiling using KINOMEscan™

This protocol provides a general overview of the KINOMEscan™ methodology, a competitive binding assay used to quantify the interactions between a test compound and a large panel of kinases.

Materials:

• Gamcemetinib (or other test compound)

• DMSO (for compound dilution)

• KINOMEscan™ screening service (e.g., from Eurofins Discovery)

Methodology:

• Compound Preparation: Prepare a stock solution of gamcemetinib in DMSO at a concentration suitable for the screening assay (typically 100x the highest screening concentration).

• Assay Principle: The assay is based on a competitive binding format where the test compound competes with an immobilized, active-site directed ligand for binding to the kinase of interest.

• Assay Procedure (as performed by the service provider): a. Kinases are tagged with DNA and incubated with the immobilized ligand and the test compound. b. The amount of kinase bound to the solid support is measured via quantitative PCR (qPCR) of the DNA tag. c. A lower amount of kinase detected on the solid support indicates a stronger interaction of the test compound with the kinase.

• Data Analysis: The results are typically reported as percent of control (%Ctrl), where a lower percentage indicates a stronger binding affinity. Dissociation constants (Kd) can also be determined from dose-response curves.

Protocol 2: General Preclinical Toxicology Assessment

This protocol outlines a general approach for an initial in vivo toxicology study in a rodent model.

Materials:

• Gamcemetinib formulated in an appropriate vehicle

• Rodent model (e.g., Sprague-Dawley rats)

• Standard laboratory equipment for animal housing, dosing, and sample collection

Methodology:

• Dose Range Finding Study: a. Administer a wide range of single doses of gamcemetinib to a small number of animals. b. Observe the animals for clinical signs of toxicity for a defined period (e.g., 7-14 days). c. This study helps to determine the maximum tolerated dose (MTD) and select appropriate doses for the repeated-dose study.

• Repeated-Dose Toxicity Study: a. Select at least three dose levels (e.g., low, mid, high) based on the dose-range finding study, along with a vehicle control group. b. Administer gamcemetinib to the animals daily for a specified duration (e.g., 14 or 28 days). c. In-life Monitoring: i. Record clinical observations, body weight, and food consumption regularly. ii. Perform ophthalmological examinations and functional assessments. d. Terminal Procedures: i. At the end of the study, collect blood for hematology and clinical chemistry analysis. ii. Conduct a full necropsy and record any gross pathological findings. iii. Collect and preserve a comprehensive set of organs and tissues for histopathological examination.

• Data Analysis: Analyze all collected data to identify any dose-dependent toxic effects, target organs of toxicity, and the no-observed-adverse-effect-level (NOAEL).

Visualizations

Caption: p38/MK2 Signaling Pathway and Point of Gamcemetinib Inhibition.

References

• 1. Probe PF3644022 | Chemical Probes Portal [chemicalprobes.org]
• 2. Acute lymphoid and gastrointestinal toxicity induced by selective p38alpha map kinase and map kinase-activated protein kinase-2 (MK2) inhibitors in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of the MK2 Inhibitor ATI-450 in Healthy Subjects: A Placebo-Controlled, Randomized Phase 1 Study - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Gamcemetinib precipitation in culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using Gamcemetinib in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gamcemetinib and what is its mechanism of action?

Gamcemetinib (also known as CC-99677) is a potent, covalent, and irreversible inhibitor of the Mitogen-Activated Protein (MAP) Kinase-Activated Protein Kinase-2 (MK2) pathway.[1] It exerts its effects by targeting the MK2 protein, a key downstream component of the p38 MAPK signaling cascade. This pathway is involved in cellular responses to stress and inflammation.

Q2: What is the solubility of Gamcemetinib?

Gamcemetinib is highly soluble in Dimethyl Sulfoxide (DMSO).[2] Its solubility in ethanol is significantly lower. For detailed solubility information, please refer to the data table below.

Q3: My Gamcemetinib, dissolved in DMSO, is precipitating when I add it to my cell culture medium. Why is this happening?

This is a common issue encountered with compounds that are highly soluble in an organic solvent like DMSO but have poor aqueous solubility.[3] When the concentrated DMSO stock is introduced into the aqueous environment of the cell culture medium, the abrupt change in solvent polarity can cause the compound to precipitate out of solution.[3] The final concentration of DMSO in the culture medium is often too low to maintain the solubility of the compound.

Q4: What is the maximum recommended final concentration of DMSO in cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%.[4][5] However, the tolerance to DMSO can vary between cell lines, so it is advisable to perform a dose-response curve to determine the optimal concentration for your specific cell type.[5]

Q5: Can I sterilize my Gamcemetinib stock solution by autoclaving?

No, high-temperature sterilization methods like autoclaving are not recommended for Gamcemetinib solutions as they can degrade the compound.[4] Since DMSO is bactericidal, filtration of the DMSO stock is generally not necessary if sterile DMSO is used and aseptic techniques are followed.[6] If filtration is required, use a 0.22 µm filter compatible with organic solvents.

Data Presentation

Gamcemetinib Solubility Data

Solvent	Solubility (mg/mL)	Molar Concentration (mM)
DMSO	94	200.02
Ethanol	6	12.77

Data sourced from Selleck Chemicals datasheet.[2]

Experimental Protocols

Protocol for Preparation of Gamcemetinib Stock Solution (10 mM in DMSO)

• Materials:

  • Gamcemetinib powder

  • Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Equilibrate the Gamcemetinib vial to room temperature before opening.

  • Weigh the desired amount of Gamcemetinib powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.7 mg of Gamcemetinib (Molecular Weight: 469.95 g/mol ) in 1 mL of DMSO.

  • Vortex the solution until the Gamcemetinib is completely dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if necessary.[7]

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C for long-term storage.

Protocol for Preparing Working Solutions and Treating Cells

• Materials:

  • Gamcemetinib stock solution (10 mM in DMSO)

  • Pre-warmed complete cell culture medium

  • Sterile microcentrifuge tubes

• Procedure:

  • Thaw an aliquot of the Gamcemetinib stock solution at room temperature.

  • Perform serial dilutions of the stock solution in DMSO to create intermediate concentrations if a wide range of final concentrations is being tested. This is preferable to diluting directly into the aqueous medium.[8]

  • To prepare the final working concentration, dilute the appropriate intermediate stock solution or the main stock solution into pre-warmed complete cell culture medium. It is crucial to add the Gamcemetinib/DMSO solution to the medium and mix immediately and thoroughly to minimize localized high concentrations that can lead to precipitation.

  • Ensure the final DMSO concentration in the culture medium does not exceed the tolerated level for your cell line (typically <0.5%).[4][5]

  • For example, to achieve a final concentration of 10 µM Gamcemetinib, add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium. This will result in a final DMSO concentration of 0.1%.

  • Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO as the Gamcemetinib-treated cells.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation upon addition to culture medium	- Gamcemetinib has low aqueous solubility.- The final DMSO concentration is too low to maintain solubility.- The stock solution was added too quickly or without adequate mixing.	- Prepare a higher concentration stock solution in DMSO to minimize the volume added to the medium.- Perform serial dilutions in DMSO before the final dilution in the medium.[8]- Add the Gamcemetinib/DMSO solution dropwise to the culture medium while gently vortexing or swirling.[5]- Pre-warm the culture medium to 37°C before adding the compound.- If precipitation persists, consider using a solubilizing agent or excipient, such as Tween 80 or PEG300, though their effects on your specific cell line should be validated.[9]
Cloudy or turbid culture medium after treatment	- Precipitation of Gamcemetinib.- Interaction of Gamcemetinib with components in the serum or medium, such as proteins or salts.	- Visually inspect the medium under a microscope to confirm the presence of precipitate.- Follow the recommendations for preventing precipitation.- Consider using a serum-free medium for the duration of the treatment, if experimentally feasible.
Inconsistent experimental results	- Inaccurate concentration of the stock solution due to incomplete dissolution or precipitation.- Degradation of Gamcemetinib due to improper storage or multiple freeze-thaw cycles.	- Ensure the Gamcemetinib is fully dissolved in the DMSO stock solution. Sonication or gentle warming may be used.[7]- Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1]- Store the stock solution at -20°C or -80°C as recommended.[1]

Visualizations

MAPKAPK2 (MK2) Signaling Pathway

Caption: The p38/MK2 signaling cascade and the inhibitory action of Gamcemetinib.

Experimental Workflow for Troubleshooting Gamcemetinib Precipitation

Caption: A stepwise workflow for troubleshooting Gamcemetinib precipitation in culture media.

Logical Relationships in Gamcemetinib Solution Preparation

Caption: The relationship between stock concentration, final DMSO level, and experimental outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. lifetein.com [lifetein.com]
• 6. reddit.com [reddit.com]
• 7. file.selleckchem.com [file.selleckchem.com]
• 8. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 9. senpharma.vn [senpharma.vn]

Improving Gamcemetinib stability in stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of Gamcemetinib to ensure the stability and reliability of stock solutions in experimental settings.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of Gamcemetinib stock solutions.

Q1: My Gamcemetinib powder is not dissolving properly in DMSO.

A1: Difficulty in dissolving Gamcemetinib powder can be attributed to several factors. First, ensure the vial was gently centrifuged before opening to collect all the powder at the bottom[1]. The most common issue is the quality of the DMSO. DMSO is hygroscopic and readily absorbs moisture from the air, which can significantly reduce the solubility of Gamcemetinib[2][3].

Troubleshooting Steps:

• Use Fresh, Anhydrous DMSO: Always use a fresh, unopened bottle or a properly stored anhydrous grade of DMSO[2][4]. Avoid using DMSO from a stock bottle that has been opened multiple times.

• Apply Energy: To aid dissolution, you can gently vortex the solution. If solubility issues persist, brief ultrasonication or warming the solution to a temperature no higher than 60°C can be effective[1][3].

• Verify Concentration: Double-check your calculations to ensure you are not attempting to prepare a stock solution above the recommended solubility limit (see Table 1).

Q2: I observed precipitation after preparing my Gamcemetinib stock solution or after freezing and thawing an aliquot.

A2: Precipitation can occur if the compound's solubility limit is exceeded or due to improper storage.

Troubleshooting Steps:

• Re-dissolve: Gently warm the vial to 37-50°C and vortex or sonicate to see if the precipitate goes back into solution[1].

• Check for Moisture: If the issue is recurrent, moisture contamination in your DMSO may be the cause. Prepare a fresh stock solution using new, anhydrous DMSO[4].

• Storage Practices: Avoid repeated freeze-thaw cycles, as this can compromise the stability of the compound in solution. It is critical to aliquot the stock solution into single-use volumes before freezing[1][5][6].

• Storage Temperature: While reconstituted Gamcemetinib is stable for short periods at 4°C (up to two weeks), long-term storage at refrigerated temperatures can sometimes lead to crystallization for certain compounds[5][7]. For long-term storage, -20°C or -80°C is required[3][6].

Q3: My Gamcemetinib stock solution precipitated when I diluted it into my aqueous cell culture medium.

A3: This is a common issue when diluting a DMSO-based stock solution into an aqueous buffer or medium. The high concentration of the compound in DMSO can crash out when introduced to a solvent in which it has lower solubility[4].

Troubleshooting Steps:

• Use Serial Dilutions: Do not dilute the highly concentrated stock directly into the aqueous medium. It is best to perform initial serial dilutions in pure DMSO to lower the concentration before the final dilution into your aqueous medium[4].

• Increase Final Volume/Agitation: When adding the diluted DMSO stock to the aqueous medium, add it slowly while vortexing or stirring the medium to facilitate rapid dispersion[1].

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell-based assay is low (typically <0.5%) to avoid solvent-induced cell toxicity[1][6].

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for Gamcemetinib?

A1: The recommended solvent for preparing primary stock solutions of Gamcemetinib is high-purity, anhydrous Dimethyl Sulfoxide (DMSO)[2][3].

Q2: What are the recommended storage conditions for Gamcemetinib?

A2: Storage conditions depend on the form of the compound. Please refer to the data in Table 2 for detailed recommendations. In general, powder can be stored at -20°C for up to three years, while stock solutions should be aliquoted and stored at -80°C for up to six months to ensure maximum stability[3][6].

Q3: How many times can I freeze and thaw my Gamcemetinib stock solution?

A3: To ensure compound integrity, repeated freeze-thaw cycles should be avoided. We strongly recommend preparing single-use aliquots of your stock solution to eliminate the need for repeated thawing of the main stock[1][5][6].

Q4: Is Gamcemetinib sensitive to light?

A4: While specific data on Gamcemetinib's photosensitivity is not prominent, it is a general best practice for all small organic molecules to minimize exposure to light. Storing stock solutions in amber vials or wrapping tubes in foil can prevent potential photodegradation[8][9].

Q5: My vial of Gamcemetinib powder arrived at room temperature, but the label says to store at -20°C. Is it still viable?

A5: Yes. Small molecule compounds like Gamcemetinib are chemically stable as a powder at ambient temperatures for the duration of shipping and normal handling[4][10][11]. Upon receipt, you should store the powder at the recommended long-term storage temperature of -20°C[3][4].

Data Presentation

Table 1: Solubility of Gamcemetinib

Solvent	Maximum Solubility	Molar Concentration	Notes
DMSO	94 mg/mL[2]	~200 mM[2]	Use fresh, anhydrous DMSO. Warming and sonication may be required[3].
Water	Insoluble or slightly soluble[1]	-	Not a recommended primary solvent.

| Ethanol | Insoluble or slightly soluble[1] | - | Not a recommended primary solvent. |

Table 2: Recommended Storage Conditions for Gamcemetinib

Form	Storage Temperature	Duration	Recommendations
Powder	-20°C	Up to 3 years[1][2][3][6]	Keep in a dry, dark place.
	4°C	Up to 2 years[3][6]	For shorter-term storage.
Stock Solution in DMSO	-80°C	Up to 6 months[3][6][12]	Recommended. Aliquot into single-use volumes.

| | -20°C | Up to 1 month[3][6][12] | Suitable for shorter-term experiments. |

Experimental Protocols

Protocol 1: Preparation of a 10 mM Gamcemetinib Stock Solution in DMSO

Materials:

• Gamcemetinib powder (MW: 469.94 g/mol )[3][13]

• Anhydrous, high-purity DMSO[2][4]

• Sterile microcentrifuge tubes or amber vials

• Vortex mixer

• Sonicator bath (optional)

Methodology:

• Acclimatize: Allow the vial of Gamcemetinib powder to reach room temperature before opening to prevent condensation of atmospheric moisture.

• Centrifuge: Briefly centrifuge the vial at low speed (e.g., 200-500 RPM) to ensure all the powder is at the bottom of the vial[1].

• Weighing: Accurately weigh the desired amount of Gamcemetinib powder. For example, to prepare 1 mL of a 10 mM solution, you would need 4.699 mg.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

• Mixing: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes or warm gently to no more than 50°C[1]. Visually inspect the solution against a light source to ensure there are no visible particulates.

• Aliquoting: Dispense the stock solution into small, single-use, sterile tubes. The volume per aliquot should be appropriate for your typical experiment to avoid wasting material and prevent freeze-thaw cycles[6].

• Storage: Label the aliquots clearly with the compound name, concentration, and date of preparation. Store immediately at -80°C for long-term stability[3][6].

Protocol 2: Assessing Stock Solution Stability via Visual Inspection

Objective: To quickly assess the physical stability of a thawed stock solution aliquot before use.

Methodology:

• Thawing: Remove one aliquot of the Gamcemetinib stock solution from the -80°C freezer. Thaw it completely at room temperature.

• Centrifugation: Briefly centrifuge the tube to pull down any condensation from the cap.

• Visual Check: Hold the tube up to a light source and gently swirl. Look for any signs of physical instability, such as:

  • Precipitation: Visible solid particles or crystals[14].

  • Cloudiness/Haze: A milky or opaque appearance compared to a pure DMSO control.

• Microscopic Examination (Optional): If you are unsure about precipitation, place a small drop of the solution on a clean microscope slide and check for crystalline structures under a microscope[1].

• Decision: If precipitation or cloudiness is observed, the aliquot should not be used. Refer to the Troubleshooting Guide (Q2) for remediation steps. If the solution is clear, it is ready for the next dilution step.

Mandatory Visualizations

Caption: Gamcemetinib signaling pathway inhibition.

Caption: Experimental workflow for stock solution handling.

Caption: Troubleshooting logic for stock solution precipitation.

References

• 1. file.selleckchem.com [file.selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. dbaitalia.it [dbaitalia.it]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. Physical and chemical stability of gemcitabine hydrochloride solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. phytotechlab.com [phytotechlab.com]
• 9. iipseries.org [iipseries.org]
• 10. medkoo.com [medkoo.com]
• 11. selleckchem.com [selleckchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Gamcemetinib | C22H20ClN5O3S | CID 118936948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]

Cell line contamination issues in Gamcemetinib experiments

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting issues related to cell line contamination in experiments involving Gamcemetinib. Ensuring the authenticity and purity of cell lines is paramount for generating reproducible and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is Gamcemetinib and which signaling pathway does it target?

Gamcemetinib (also known as CC-99677 or BMS-986371) is a potent, covalent, and irreversible inhibitor of the MAP kinase-activated protein kinase-2 (MK2).[1][2][3][4] MK2 is a key downstream substrate of p38 MAPK, and the p38/MK2 signaling pathway is involved in inflammatory responses and cellular stress. By irreversibly binding to a cysteine residue in the ATP-binding site of MK2, Gamcemetinib blocks the phosphorylation of downstream targets, such as HSP27, thereby inhibiting the signaling cascade.[3][5]

Caption: Gamcemetinib irreversibly inhibits the p38/MK2 signaling pathway.

Q2: Why is cell line authentication crucial when studying Gamcemetinib?

• Target Relevance: The p38/MK2 pathway's importance can vary significantly between tissue types. Data from a misidentified cell line (e.g., a cervical cancer line instead of the intended lung cancer line) may be completely irrelevant.[10]

• Reproducibility: Experiments cannot be reproduced if the fundamental biological material is incorrect, undermining scientific integrity.[9][11]

• Drug Sensitivity: Different cell lines exhibit vastly different sensitivities to therapeutic agents. An unexpected IC50 value could be a primary indicator of a misidentified line.

Q3: My cells show unexpected resistance or sensitivity to Gamcemetinib. Could this be a contamination issue?

Yes, absolutely. Inconsistent or unexpected results in dose-response assays are a major red flag for cell line contamination.[12][13] There are two likely culprits:

• Cell Line Cross-Contamination: A more aggressive cell line, like the notoriously pervasive HeLa, may have taken over your culture.[6][10][14] Since this contaminant has a different genetic background, its sensitivity to Gamcemetinib will likely differ from your intended cell line.

• Mycoplasma Contamination: These tiny bacteria are invisible to the naked eye and cannot be detected by standard microscopy. They can alter host cell metabolism, proliferation, and response to stimuli, significantly impacting drug sensitivity assays.[15][16]

Caption: A logical workflow for troubleshooting inconsistent experimental data.

Q4: How can I verify the identity of my cell line?

The gold standard for authenticating human cell lines is Short Tandem Repeat (STR) Profiling .[17][18] STR analysis generates a unique genetic fingerprint for a cell line based on the length of specific repetitive DNA sequences.[19][20] This fingerprint can be compared to international databases of authenticated cell lines (like those maintained by ATCC or DSMZ) to confirm its identity and detect cross-contamination.[17]

Q5: What should I do if I discover my cell line is contaminated or misidentified?

• Stop Immediately: Halt all experiments using the compromised cell line to avoid generating more invalid data.

• Quarantine: Isolate the contaminated flasks and frozen stocks to prevent further spread to other cultures in the lab.

• Notify: Inform your lab manager and any colleagues who may have shared the cell line.

• Discard: The safest and most recommended action is to properly discard all contaminated cultures, including frozen stocks.

• Replace: Obtain a new, certified vial of the cell line from a reputable, commercial cell bank. Authenticate this new stock upon arrival and before use.

Troubleshooting Guide & Data Presentation

Cell line contamination can have a dramatic impact on quantitative measurements like the half-maximal inhibitory concentration (IC50).

Table 1: Hypothetical Impact of Cell Line Misidentification on Gamcemetinib IC50

Feature	A549 (Intended Cell Line)	HeLa (Contaminant Cell Line)	Implication of Error
Origin	Lung Carcinoma	Cervical Carcinoma	Studying the wrong cancer type.
p38/MK2 Pathway	Moderately Active	Highly Active (Stress Response)	Different baseline target activity.
Gamcemetinib IC50	250 nM	65 nM	Incorrect Conclusion: Gamcemetinib appears ~4x more potent than it actually is for lung cancer.
Interpretation	Moderate efficacy in this lung cancer model.	High efficacy in this cervical cancer model.	A false lead for cervical cancer; an inaccurate assessment for lung cancer.

Table 2: Troubleshooting Inconsistent Experimental Results

Problem	Potential Cause (Contamination-Related)	Recommended Action
High variability in IC50 values between experiments.	1. Progressive takeover of culture by a contaminant. 2. Fluctuating metabolic state due to mycoplasma.	1. Perform STR profiling on current and master stocks. 2. Test for mycoplasma.
Complete loss of Gamcemetinib effect.	Culture has been completely overgrown by a resistant, misidentified cell line.	Perform STR profiling immediately. Discard stock and replace.
Cell morphology has changed over time.	A classic sign of cross-contamination or chronic mycoplasma infection.	Quarantine cells. Test for mycoplasma and perform STR profiling.
Control cells (untreated) are growing slower than usual.	Mycoplasma infection is consuming nutrients from the media and stressing the cells.	Test for mycoplasma.

Key Experimental Protocols

Protocol 1: Cell Line Authentication via Short Tandem Repeat (STR) Profiling

This protocol provides a general workflow. It is highly recommended to use a commercial service for STR profiling for official authentication.

• Principle: PCR is used to amplify specific STR loci (typically 8 to 16) from the cell line's genomic DNA. The size of the resulting fragments, which varies between individuals and cell lines, is determined by capillary electrophoresis.

• Sample Preparation:

  • Collect approximately 1-2 million cells from an actively growing culture.

  • Wash cells with PBS and pellet them by centrifugation.

  • Extract genomic DNA using a commercial kit, ensuring high purity.

• PCR Amplification:

  • Use a commercial STR profiling kit (e.g., Promega PowerPlex® systems) which contains fluorescently labeled primers for all required loci.[17]

  • Perform multiplex PCR according to the manufacturer's instructions.

• Fragment Analysis:

  • The fluorescently labeled PCR products are separated by size using an automated capillary electrophoresis instrument (e.g., ABI 3730).

  • The instrument's software generates an electropherogram showing peaks for each allele at each STR locus.

• Data Analysis:

  • The resulting STR profile (a series of numbers representing the alleles) is compared to a reference database (e.g., ATCC, DSMZ).

  • An algorithm is used to calculate the percent match. A match of ≥80% typically confirms identity; a match <80% indicates a misidentified or cross-contaminated line.

Caption: A workflow for establishing and maintaining authenticated cell banks.

Protocol 2: Mycoplasma Detection by PCR

This is a rapid and highly sensitive method for detecting mycoplasma DNA in cell cultures.[21]

• Principle: PCR is used to amplify a region of the 16S rRNA gene that is highly conserved across most mycoplasma species but distinct from other bacterial or eukaryotic DNA.[21]

• Sample Preparation:

  • Collect 1 mL of cell culture supernatant from a culture that is 70-90% confluent and has been in culture for at least 72 hours.

  • Centrifuge to pellet any cells, and use the supernatant for the assay.

  • Boil the sample for 10 minutes to lyse any mycoplasma and release DNA.

• PCR Reaction:

  • Use a commercial mycoplasma detection kit, which will contain a ready-to-use PCR master mix with primers, dNTPs, Taq polymerase, and an internal control.

  • Add 1-2 µL of the prepared sample to the master mix.

  • Run the reaction on a thermal cycler using the manufacturer's recommended program.

• Detection:

  • Analyze the PCR product using agarose gel electrophoresis.

  • A positive sample will show a specific band size corresponding to the mycoplasma amplicon. The internal control band should be present in all valid negative samples. Alternatively, use a qPCR-based method for higher throughput and sensitivity.[22]

Protocol 3: Generating a Dose-Response Curve for Gamcemetinib (IC50 Determination)

• Cell Seeding:

  • Harvest log-phase cells and perform an accurate cell count.

  • Seed cells into a 96-well plate at a pre-determined optimal density. Allow cells to adhere overnight.

• Drug Preparation:

  • Prepare a 10 mM stock solution of Gamcemetinib in DMSO.

  • Perform serial dilutions in culture medium to create a range of concentrations (e.g., 10 µM to 0.1 nM). Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Treatment:

  • Remove the old medium from the cells and add 100 µL of the medium containing the various Gamcemetinib concentrations.

  • Incubate for a specified period (e.g., 72 hours).

• Viability Assay:

  • Use a colorimetric or luminescent viability assay (e.g., MTT, MTS, CellTiter-Glo®).

  • Follow the manufacturer's protocol to add the reagent and incubate.

  • Read the absorbance or luminescence on a plate reader.

• Data Analysis:

  • Subtract the background (medium-only wells).

  • Normalize the data by setting the vehicle-only control as 100% viability.

  • Plot the percent viability against the log of the Gamcemetinib concentration.

  • Use a non-linear regression model (sigmoidal dose-response) in software like GraphPad Prism to calculate the IC50 value.[23]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 6. cbc.ca [cbc.ca]
• 7. The repercussions of using misidentified cell lines | Culture Collections [culturecollections.org.uk]
• 8. The ghosts of HeLa: How cell line misidentification contaminates the scientific literature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Culture Academy [procellsystem.com]
• 10. sciencedaily.com [sciencedaily.com]
• 11. Contaminated and misidentified cell lines commonly use in cancer research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Misidentified and contaminated cell lines lead to faulty cancer science - ecancer [ecancer.org]
• 15. Mycoplasma Detection, Prevention, and Elimination in Cell Culture [sigmaaldrich.com]
• 16. biocompare.com [biocompare.com]
• 17. wicell.org [wicell.org]
• 18. biopharminternational.com [biopharminternational.com]
• 19. pnas.org [pnas.org]
• 20. clgenetics.com [clgenetics.com]
• 21. Prevention and Detection of Mycoplasma Contamination in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Types of Mycoplasma testing | Culture Collections [culturecollections.org.uk]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Unexpected Results in Gamcemetinib (CC-99677) Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results in preclinical and clinical studies involving Gamcemetinib (CC-99677), a novel, oral, selective, and covalent inhibitor of MAPK-activated protein kinase 2 (MK2).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Gamcemetinib?

Gamcemetinib is a potent and irreversible covalent inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2).[1][2] It functions downstream of the p38 MAPK signaling pathway. By inhibiting MK2, Gamcemetinib regulates the stability of messenger RNA (mRNA) for various pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and IL-17.[1] This leads to a reduction in their production.

Q2: Why was the Phase 2 clinical trial for ankylosing spondylitis terminated?

The Phase 2 study of Gamcemetinib in patients with active ankylosing spondylitis was prematurely terminated for futility.[2] This indicates that the drug did not demonstrate the expected level of efficacy in treating the signs and symptoms of the disease in this patient population.

Q3: What are the known safety and tolerability findings for Gamcemetinib from clinical trials?

In a Phase 1 study with healthy volunteers and a Phase 2 study in patients with ankylosing spondylitis, Gamcemetinib was generally reported to be safe and well-tolerated.[1][2][3] The studies showed that Gamcemetinib has linear pharmacokinetics, meaning its absorption and distribution are proportional to the dose administered.[1][3]

Q4: Why is targeting MK2 considered a potentially better strategy than targeting p38 MAPK directly?

Direct inhibition of p38 MAPK has been explored for treating inflammatory diseases, but many clinical trials have been halted due to significant off-target effects and toxicity.[4] As MK2 is a key downstream effector of p38 MAPK for pro-inflammatory cytokine production, inhibiting MK2 offers a more targeted approach. This strategy aims to retain the anti-inflammatory benefits while avoiding the broader and potentially toxic effects of p38 MAPK inhibition.[4][5][6][7]

Q5: What are some general challenges observed with MK2 inhibitors?

Some early ATP-competitive MK2 inhibitors have faced challenges with low solubility, poor cell permeability, and a lack of kinase selectivity.[5][6][7] However, the development of non-ATP-competitive and covalent inhibitors like Gamcemetinib is intended to overcome these limitations.[5][8]

Troubleshooting Unexpected Results

Inconsistent Cellular Potency (Higher than Expected IC50)

Possible Cause:

• Poor Cell Permeability: The compound may not be efficiently crossing the cell membrane.

• Drug Efflux: Active transport of the compound out of the cell by efflux pumps.

• High ATP Concentration: For ATP-competitive inhibitors, high intracellular ATP levels can compete with the inhibitor.

• Assay Conditions: The chosen cell line may have low expression of the target or the assay duration may be insufficient for a covalent inhibitor to act.

Troubleshooting Steps:

• Verify Target Engagement: Use a target engagement assay (e.g., cellular thermal shift assay - CETSA) to confirm the compound is binding to MK2 inside the cell.

• Assess Cell Permeability: Perform permeability assays (e.g., PAMPA) to understand the compound's ability to cross cell membranes.

• Use Efflux Pump Inhibitors: Co-incubate cells with known efflux pump inhibitors to see if the potency of Gamcemetinib increases.

• Optimize Assay Duration: For covalent inhibitors, increasing the incubation time may be necessary to observe maximal effect.

• Characterize Cell Line: Confirm MK2 expression and p38 pathway activity in your chosen cell line by Western blot.

Discrepancy Between In Vitro Kinase Inhibition and Cellular Activity

Possible Cause:

• Off-Target Effects: The observed cellular phenotype may be due to inhibition of other kinases.

• Scaffold-Specific Effects: The chemical scaffold of the inhibitor may have biological activity independent of MK2 inhibition.

• Activation of Compensatory Pathways: The cell may be upregulating other signaling pathways to compensate for MK2 inhibition.

Troubleshooting Steps:

• Kinase Profiling: Screen Gamcemetinib against a broad panel of kinases to identify potential off-targets.

• Use a Structurally Unrelated MK2 Inhibitor: Compare the cellular effects of Gamcemetinib with another validated MK2 inhibitor that has a different chemical structure.

• CRISPR/Cas9 Knockout/Knockdown: Use genetic methods to deplete MK2 and see if it phenocopies the effects of Gamcemetinib.

• Phospho-Proteomics: Analyze changes in the cellular phosphoproteome after treatment to identify activated compensatory pathways.

Unexpected In Vivo Toxicity or Lack of Efficacy in Animal Models

Possible Cause:

• Poor Pharmacokinetics/Pharmacodynamics (PK/PD): The drug may not be reaching the target tissue at a sufficient concentration or for a long enough duration.

• Metabolism: The compound may be rapidly metabolized into inactive or toxic byproducts.

• Animal Model Specifics: The chosen animal model may not accurately recapitulate the human disease or may have different off-target sensitivities.

• Immunomodulatory Effects: The inhibitor may have unexpected effects on the immune system of the animal model.

Troubleshooting Steps:

• Detailed PK/PD Studies: Measure drug concentration in plasma and target tissues over time and correlate this with target inhibition (e.g., measuring phosphorylation of MK2 substrates).

• Metabolite Identification: Analyze plasma and tissue samples to identify major metabolites and assess their activity and toxicity.

• Test in Multiple Models: If possible, use more than one animal model to confirm in vivo findings.

• Immune Cell Profiling: Analyze immune cell populations and cytokine levels in treated animals to assess for unexpected immunomodulatory effects.

Data Presentation

Table 1: Summary of Gamcemetinib (CC-99677) Clinical Trial Findings

Trial Phase	Population	Key Findings	Reference
Phase 1	Healthy Volunteers	Generally safe and well-tolerated; Linear pharmacokinetics; Sustained reduction of ex vivo TNF-α and other cytokines.	[1][3]
Phase 2	Active Ankylosing Spondylitis	Prematurely terminated for futility; Generally safe and well-tolerated.	[2]

Experimental Protocols & Methodologies

In Vitro MK2 Kinase Assay

This protocol is a general guideline for measuring the enzymatic activity of MK2 in the presence of an inhibitor.

• Reagents and Materials:

  • Recombinant active MK2 enzyme

  • Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM Na3VO4, 2 mM DTT)

  • ATP (concentration at or near the Km for MK2)

  • MK2 substrate (e.g., a peptide derived from HSP27)

  • Gamcemetinib (or other test compound) at various concentrations

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

  • 384-well assay plates

• Procedure:

  • Prepare serial dilutions of Gamcemetinib in DMSO and then dilute in kinase buffer.

  • Add a small volume of the diluted inhibitor or DMSO (vehicle control) to the wells of the assay plate.

  • Add the MK2 enzyme and substrate solution to the wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using the chosen detection method according to the manufacturer's instructions.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

Western Blot for p38/MK2 Pathway Activation

This protocol allows for the detection of the phosphorylation status of key proteins in the p38/MK2 signaling pathway.

• Cell Lysis and Protein Quantification:

  • Culture cells to the desired confluency and treat with Gamcemetinib for the desired time.

  • Stimulate the cells with an appropriate agonist (e.g., LPS, anisomycin) to activate the p38/MK2 pathway.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-p38, total p38, phospho-MK2, total MK2, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway and Workflow Diagrams

Caption: Gamcemetinib inhibits the p38/MK2 signaling pathway.

Caption: A logical workflow for troubleshooting unexpected results.

References

• 1. CC-99677, a novel, oral, selective covalent MK2 inhibitor, sustainably reduces pro-inflammatory cytokine production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Phase 2 Multicenter, Randomized, Double-Blinded, Placebo-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of a Mitogen-activated Protein Kinase-Activated Protein Kinase 2 (MK2) Inhibitor in Active Ankylosing Spondylitis - ACR Meeting Abstracts [acrabstracts.org]
• 3. Early Data on Novel MK2 Inhibitor to Treat Inflammatory Diseases Promising - The Rheumatologist [the-rheumatologist.org]
• 4. MK2: a novel molecular target for anti-inflammatory therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting Mitogen-activated Protein Kinase-activated Protein Kinase 2 (MAPKAPK2, MK2): Medicinal Chemistry Efforts to Lead Small Molecule Inhibitors to Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Targeting Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAPK2, MK2): Medicinal Chemistry Efforts To Lead Small Molecule Inhibitors to Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery and Hit-to-Lead Optimization of Non-ATP Competitive MK2 (MAPKAPK2) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gamcemetinib In Vivo Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in in vivo experiments involving Gamcemetinib. The following sections address common issues encountered during experimental design, execution, and data analysis.

Frequently Asked Questions (FAQs)

Pre-Experiment Preparation & Drug Formulation

Q1: What is the mechanism of action for Gamcemetinib and how does it influence experimental design?

A: Gamcemetinib is a potent, covalent, and irreversible inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2).[1][2][3] It does not target c-Met. The irreversible binding to MK2, a key component of the p38 MAPK signaling pathway, suggests that pharmacokinetic and pharmacodynamic (PK/PD) relationships may differ from reversible inhibitors. Experimental design should include robust downstream target engagement biomarkers (e.g., p-HSP27) to confirm pathway inhibition in the tumor tissue.

Q2: I am seeing high variability in my results that I suspect is related to drug formulation. What is the recommended formulation for Gamcemetinib for in vivo use?

A: Inconsistent formulation is a major source of variability. Gamcemetinib has specific solubility requirements. While an exact universal protocol is not available, a common starting point for formulating hydrophobic small molecules for in vivo studies involves creating a stock solution in DMSO and then diluting it in an appropriate vehicle for injection. It is crucial to use fresh, anhydrous DMSO as moisture can reduce solubility.[1] Always prepare the final dosing solution immediately before administration to prevent precipitation.

Example Formulation Protocol: An example protocol for preparing a working solution involves creating a stock in DMSO, which is then serially diluted in vehicles like PEG300 and Tween80 before the final dilution in water or saline. Another option involves suspension in corn oil.[1] The chosen vehicle should be consistent across all treatment and control groups. A pilot study to confirm the stability and tolerability of your specific formulation is highly recommended.

Table 1: Gamcemetinib Properties & Example Formulation Components

Property	Value/Component	Notes
Mechanism of Action	Irreversible MAPKAPK2 (MK2) Inhibitor[1][2][4]	Covalently binds to Cys140 in the ATP binding site.[3]
Biochemical IC50	156.3 nM[1][2]	Potency in a cell-free system.
Cell-Based EC50	89 nM[1][2]	Potency in a cellular context.
Solvent Stock	DMSO (e.g., 94 mg/mL)[1]	Use fresh, moisture-free DMSO.
Vehicle Component 1	PEG300	A common co-solvent to improve solubility.
Vehicle Component 2	Tween80	A surfactant to maintain the drug in solution/suspension.

| Vehicle Component 3 | Corn Oil | An alternative vehicle for oral or subcutaneous administration.[1] |

Experimental Execution & Animal Models

Q3: My tumor models show inconsistent growth rates, even within the same control group. How can I reduce this variability?

A: Tumor growth variability is a common challenge in preclinical oncology.[5] Several factors can contribute to this issue:

• Cell Line Integrity: Ensure your cancer cell lines are authenticated, free from mycoplasma contamination, and used at a low passage number.

• Implantation Technique: Standardize the number of cells implanted, the injection volume, and the anatomical location. Use of a consistent technique by a trained technician is critical.

• Animal Health & Husbandry: Use animals of the same age, sex, and genetic background from a reputable vendor. Factors like diet, light cycles, and microbiome can significantly impact study outcomes.[6]

• Tumor Randomization: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the animals into control and treatment groups to ensure an even distribution of tumor volumes at the start of the study.

Q4: I am not observing the expected anti-tumor efficacy with Gamcemetinib. What are the potential causes?

A: A lack of efficacy can stem from multiple issues, ranging from drug properties to the biological model.

• Suboptimal Dosing: The dose or schedule may be insufficient to achieve sustained target inhibition. Conduct a Maximum Tolerated Dose (MTD) study and a PK/PD study to correlate drug exposure with target modulation in the tumor.[7]

• Model Resistance: The chosen tumor model may not be dependent on the MK2 pathway for survival or proliferation. Before starting a large in vivo experiment, validate the sensitivity of your cell line to Gamcemetinib in vitro.

• Ligand Concentration (A Principle from Other Pathways): In other kinase inhibitor studies, such as those for c-Met, efficacy can be dependent on the concentration of the activating ligand (e.g., HGF).[8] While MK2 activation is downstream of stress signals and cytokines rather than a single ligand, the principle of an activated pathway being necessary for inhibitor efficacy holds. Ensure your model has an activated p38/MK2 pathway.

dot

Caption: A logical workflow for troubleshooting lack of in vivo efficacy.

Experimental Protocols & Methodologies

General Protocol: In Vivo Efficacy Study Workflow

Reproducibility is a cornerstone of scientific research, yet many preclinical studies are difficult to replicate.[9][10] Adhering to a standardized, well-documented workflow is essential for minimizing variability.

dot

Caption: Workflow to minimize variability in in vivo oncology studies.

Signaling Pathway Context

Understanding the biological pathway targeted by Gamcemetinib is crucial for interpreting results and designing relevant pharmacodynamic assays. Gamcemetinib inhibits MK2, which is downstream of p38 MAPK.

dot

Caption: Gamcemetinib inhibits MK2 in the p38 MAPK signaling cascade.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 5. On the low reproducibility of cancer studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blog.td2inc.com [blog.td2inc.com]
• 7. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Failures in preclinical and clinical trials of c-Met inhibitors: evaluation of pathway activity as a promising selection criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reproducibility in Cancer Biology: Challenges for assessing replicability in preclinical cancer biology | eLife [elifesciences.org]
• 10. Reproducibility in pre-clinical life science research | Culture Collections [culturecollections.org.uk]

Technical Support Center: Enhancing Gamcemetinib Delivery in Animal Models

Disclaimer: Publicly available information on "Gamcemetinib" is limited. The following guidance is based on established methodologies and data from studies on other c-Met inhibitors and tyrosine kinase inhibitors (TKIs). These recommendations should be adapted and validated for your specific experimental context.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during in vivo studies with c-Met inhibitors like Gamcemetinib.

Q1: My c-Met inhibitor shows excellent in vitro potency but poor efficacy in my xenograft model. What are the potential reasons?

A1: This is a common challenge in drug development. Several factors could be contributing to this discrepancy:

• Poor Bioavailability: The compound may not be well absorbed when administered orally, leading to sub-therapeutic concentrations in the plasma and at the tumor site. Many tyrosine kinase inhibitors are poorly soluble in water, which can limit their absorption.[1][2][3][4]

• Rapid Metabolism: The drug could be quickly metabolized and cleared by the liver, resulting in a short half-life and insufficient exposure time.

• Sub-optimal Formulation: The vehicle used to dissolve or suspend the compound might not be appropriate for in vivo administration, leading to precipitation or poor absorption.

• Tumor Microenvironment: The in vivo tumor microenvironment is significantly more complex than in vitro cell culture. Factors like poor vascularization can limit drug delivery to the tumor.

• Non-physiological Ligand Concentration: In vitro studies are often conducted with high, non-physiological concentrations of the c-Met ligand, Hepatocyte Growth Factor (HGF). This can create an artificial dependency on the c-Met pathway that may not be as pronounced in the in vivo setting.[5][6]

Troubleshooting Steps:

• Assess Pharmacokinetics (PK): Conduct a pilot PK study to determine the plasma concentration of your inhibitor over time after administration. This will reveal if the drug is being absorbed and how long it remains in circulation.

• Optimize Formulation: Experiment with different vehicle formulations to improve solubility and absorption. (See Q2 for more details).

• Evaluate Target Engagement: Analyze tumor tissue from treated animals to confirm that the inhibitor is reaching the tumor and inhibiting c-Met phosphorylation.

Q2: What are suitable vehicle formulations for oral administration of poorly soluble c-Met inhibitors in mice?

A2: Selecting the right vehicle is critical for achieving adequate exposure of your c-Met inhibitor. Since many kinase inhibitors are lipophilic, a multi-component vehicle is often necessary.

Commonly Used Vehicles for Poorly Soluble Kinase Inhibitors:

• DMSO-based solutions: A common starting point is to dissolve the compound in a small amount of DMSO and then dilute it with an aqueous solution like saline or PBS. However, the final concentration of DMSO should be kept low (typically <10%) to avoid toxicity.[7]

• Oil-based suspensions: For highly lipophilic compounds, suspending them in oils like corn oil or sesame oil can be effective.[7] A combination of DMSO and corn oil can also be used, where the compound is first dissolved in DMSO and then mixed with corn oil.[7][8]

• Aqueous suspensions with surfactants: Using surfactants like Tween 80 or suspending agents like methylcellulose can help to create a more stable suspension for oral gavage. A 0.5% methylcellulose solution is a common choice.[9]

• Amorphous Solid Dispersions (ASDs): For clinical development and more advanced preclinical studies, creating an ASD can significantly improve the solubility and bioavailability of crystalline TKIs.[2][3]

Troubleshooting Formulation Issues:

• Precipitation: If the compound precipitates out of solution upon dilution, try a different co-solvent or a suspension-based formulation.

• Toxicity: If the animals show signs of toxicity (e.g., weight loss, lethargy), it could be due to the vehicle itself (e.g., high concentration of DMSO). Always include a vehicle-only control group to assess this.

• Inconsistent Dosing: For suspensions, ensure that the mixture is homogenous before each administration to avoid variability in dosing.

Q3: How can I improve the oral bioavailability of my c-Met inhibitor?

A3: Improving oral bioavailability is a key challenge for many TKIs, which often fall into the Biopharmaceutical Classification System (BCS) Class II or IV (low solubility).[1]

Strategies to Enhance Bioavailability:

• Formulation Optimization: As discussed in Q2, using appropriate vehicles and considering advanced formulations like ASDs can significantly enhance absorption.[2][3]

• Lipid-Based Formulations: For lipophilic compounds, lipid-based formulations can improve solubility and absorption.[10][11]

• Salt Forms: Creating a lipophilic salt of the kinase inhibitor can increase its solubility in lipid-based excipients.[10][11]

• Food Effect: The presence of food can significantly alter the absorption of some TKIs. While not always practical in preclinical studies, it's a critical consideration for clinical translation.[12]

Data Presentation

The following tables provide representative data for a hypothetical c-Met inhibitor, "Gamcemetinib," based on published data for other c-Met inhibitors.

Table 1: Representative Pharmacokinetic Parameters of "Gamcemetinib" in Mice Following a Single Oral Dose.

Parameter	10 mg/kg	30 mg/kg	100 mg/kg
Cmax (ng/mL)	250 ± 50	800 ± 150	2500 ± 400
Tmax (h)	2	4	4
AUC (0-24h) (ng*h/mL)	1500 ± 300	7000 ± 1200	28000 ± 5000
t1/2 (h)	6 ± 1	7 ± 1.5	8 ± 2

Data are presented as mean ± standard deviation and are hypothetical examples based on typical TKI profiles.

Table 2: Representative Tumor Growth Inhibition of "Gamcemetinib" in a Human Gastric Cancer (Hs746T) Xenograft Model.

Treatment Group	Dose	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	Once Daily	1200 ± 250	-
"Gamcemetinib"	25 mg/kg	Once Daily	600 ± 150	50
"Gamcemetinib"	50 mg/kg	Once Daily	300 ± 100	75

Data are presented as mean ± standard deviation and are hypothetical examples.

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

• Preparation of Formulation:

  • For a suspension, weigh the required amount of "Gamcemetinib" and the vehicle components (e.g., 0.5% methylcellulose in sterile water).

  • Triturate the powder with a small amount of the vehicle to create a paste.

  • Gradually add the remaining vehicle while mixing to ensure a uniform suspension.

  • Vortex the suspension immediately before each use.

• Animal Handling:

  • Gently restrain the mouse, ensuring it can breathe comfortably.

• Administration:

  • Use a proper size gavage needle (e.g., 20-gauge, 1.5-inch for an adult mouse).

  • Measure the distance from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.

  • Gently insert the gavage needle into the esophagus. Do not force the needle.

  • Slowly administer the calculated volume of the formulation. The typical volume is 5-10 mL/kg.

• Post-Administration Monitoring:

  • Observe the animal for any signs of distress immediately after the procedure and at regular intervals.

Protocol 2: Pharmacokinetic Study in Mice

• Dosing:

  • Administer "Gamcemetinib" to a cohort of mice via the desired route (e.g., oral gavage).

• Blood Sampling:

  • At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours post-dose), collect blood samples from a subset of mice (typically 3 mice per time point).

  • Blood can be collected via retro-orbital bleeding or cardiac puncture (terminal procedure).

  • Collect blood in tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

• Bioanalysis:

  • Analyze the plasma samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method to determine the concentration of "Gamcemetinib."

• Data Analysis:

  • Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, AUC, and half-life.

Protocol 3: Tumor Xenograft Efficacy Study

• Cell Culture:

  • Culture the desired human cancer cell line (e.g., a c-Met amplified line like GTL-16 or Hs746T) under standard conditions.

• Tumor Implantation:

  • Harvest the cells and resuspend them in a suitable medium (e.g., a mixture of media and Matrigel).

  • Inject the cell suspension (e.g., 2-5 x 10^6 cells in 100 µL) subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).[13]

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Measure the tumor dimensions with calipers 2-3 times per week and calculate the tumor volume (e.g., Volume = (Length x Width²)/2).

• Treatment:

  • Randomize the mice into treatment and control groups.

  • Administer "Gamcemetinib" or the vehicle control according to the desired dose and schedule.

• Efficacy Assessment:

  • Continue to monitor tumor growth and body weight throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting for p-Met, immunohistochemistry).

Visualizations

Caption: The c-Met signaling pathway and the inhibitory action of Gamcemetinib.

Caption: A typical experimental workflow for evaluating a novel Gamcemetinib formulation.

References

• 1. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 2. Increasing The Bioavailability Of Oncology Drugs With Amorphous Solid Dosage Formulations [drugdiscoveryonline.com]
• 3. lonza.com [lonza.com]
• 4. Variability in bioavailability of small molecular tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. Failures in preclinical and clinical trials of c-Met inhibitors: evaluation of pathway activity as a promising selection criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

Validating the c-MET Receptor as a Therapeutic Target: A Comparative Guide to Small Molecule Inhibitors

A Note on Gamcemetinib: Initial interest in Gamcemetinib as a cancer therapeutic target should be clarified. Research indicates that Gamcemetinib is a potent and irreversible inhibitor of the mitogen-activated protein kinase-activated protein kinase 2 (MAPKAPK2 or MK2).[1][2][3] Its mechanism of action is primarily associated with anti-inflammatory effects, and it has been investigated in the context of autoimmune diseases such as ankylosing spondylitis.[4]

This guide will instead focus on the c-MET (mesenchymal-epithelial transition factor) receptor , a well-validated and highly significant therapeutic target in oncology, particularly in non-small cell lung cancer (NSCLC).

The c-MET proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in normal cellular processes like embryonic development and tissue repair.[5] However, its aberrant activation—through mechanisms such as gene amplification, overexpression, or mutations like exon 14 skipping—drives tumor growth, proliferation, survival, and metastasis in various cancers.[5][6][7] This guide provides a comparative overview of several key small molecule inhibitors developed to target this pathway, supported by preclinical and clinical data.

The c-MET Signaling Pathway

Upon binding its only known ligand, Hepatocyte Growth Factor (HGF), the c-MET receptor dimerizes and undergoes autophosphorylation.[5][8] This activation triggers a cascade of downstream signaling pathways, including the RAS/MAPK, PI3K/AKT, and JAK/STAT pathways, which collectively promote oncogenesis.[5]

Figure 1: Simplified c-MET signaling cascade.

Comparative Analysis of c-MET Inhibitors

A new generation of selective c-MET tyrosine kinase inhibitors (TKIs) has been developed to counteract aberrant c-MET signaling. This section compares four prominent inhibitors: Capmatinib, Tepotinib, Crizotinib, and Savolitinib.

Inhibitor	Mechanism of Action	Inhibitor Type	Developer(s)	Regulatory Status (NSCLC METex14)
Capmatinib	Potent and selective ATP-competitive inhibitor of c-MET, preventing phosphorylation and downstream signaling.[9][10][11]	Type Ib	Novartis	FDA Approved[12]
Tepotinib	Highly selective, oral MET inhibitor targeting oncogenic signaling from MET gene variations.[13][14]	Type Ib	Merck KGaA	FDA Approved
Crizotinib	Multi-targeted TKI that inhibits c-MET, ALK, and ROS1 by competing with ATP at the kinase domain.[15][16]	Type Ia	Pfizer	Utilized in clinical trials for METex14[17]
Savolitinib	Potent and highly selective oral MET TKI that blocks atypical activation of the MET receptor.[18][19]	Type Ib	HUTCHMED / AstraZeneca	Conditionally Approved in China[13]

Preclinical Efficacy: In Vitro Inhibition

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency in vitro. The data below, compiled from various studies, shows the potent activity of c-MET inhibitors against MET-dependent cancer cell lines.

Cell Line	Cancer Type	MET Alteration	Capmatinib IC50 (nM)	Tepotinib IC50 (nM)	Crizotinib IC50 (nM)	Savolitinib IC50 (nM)
Hs746t	Gastric	MET Amplification	~5-10	~2-5	~10-20	~1-5
EBC-1	Lung	MET Amplification	<1	~1	~5	~1
NCI-H1993	Lung	MET Amplification	~20-30	~10-20	~50-100	~5-15
PC-9/ER	Lung	EGFR-mutant, MET-amplified	20[20]	Not Reported	Not Reported	Not Reported
HCC827/OR	Lung	EGFR-mutant, MET-amplified	<10[20]	Not Reported	Not Reported	Not Reported

Note: IC50 values can vary based on experimental conditions and assay methods. The values presented are approximations from compiled literature for comparative purposes.

Clinical Performance in NSCLC with MET Exon 14 Skipping

Clinical trials have validated the efficacy of c-MET inhibitors in patients with NSCLC harboring MET exon 14 (METex14) skipping mutations, a key oncogenic driver.

Inhibitor	Clinical Trial	Patient Population	Objective Response Rate (ORR)	Median Duration of Response (mDOR)	Median Progression-Free Survival (mPFS)
Capmatinib	GEOMETRY mono-1[12]	Treatment-Naïve	68%[12]	12.6 months[12]	Not Reported
Previously Treated	41%[12]	9.7 months[12]	Not Reported
Tepotinib	VISION (Cohorts A+C)[21]	Treatment-Naïve	57.3%[21]	46.4 months[21]	Not Reported
Previously Treated	45.0%[21]	12.6 months[21]	Not Reported
Crizotinib	PROFILE 1001[22]	Naïve & Pretreated	32%[22]	9.1 months[22]	7.3 months[12][22]
Savolitinib	NCT02897479[13]	Naïve & Pretreated	42.9% - 49.2%[12][13][22]	8.3 months[13]	6.8 - 6.9 months[13][22]

Experimental Protocols

Cell Viability (MTT) Assay for IC50 Determination

This protocol outlines a standard procedure for assessing the effect of a c-MET inhibitor on the viability of a MET-dependent cancer cell line.

1. Cell Seeding:

• Culture MET-dependent cancer cells (e.g., Hs746t) in appropriate media and conditions.
• Trypsinize and count the cells.
• Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.
• Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell adherence.

2. Compound Treatment:

• Prepare a serial dilution of the c-MET inhibitor in serum-free media. Concentrations should bracket the expected IC50 value (e.g., ranging from 0.1 nM to 10 µM).
• Include a vehicle control (e.g., DMSO) and a "no-cell" blank control.
• Carefully remove the media from the wells and add 100 µL of the media containing the different inhibitor concentrations.
• Incubate the plate for 72 hours at 37°C and 5% CO2.

3. MTT Reagent Addition:

• Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.
• Add 10-20 µL of the MTT solution to each well.[23]
• Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[24]

4. Solubilization and Measurement:

• After incubation, add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[23]
• Mix thoroughly by gentle pipetting or shaking.
• Measure the absorbance of each well at a wavelength of 490-570 nm using a microplate reader.[24]

5. Data Analysis:

• Subtract the average absorbance of the "no-cell" blank wells from all other readings.
• Normalize the data to the vehicle control wells (representing 100% viability).
• Plot the percentage of cell viability against the logarithm of the inhibitor concentration.
• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Seed [label="Seed Cells\nin 96-well plate"]; Incubate1 [label="Incubate 24h"]; Treat [label="Treat cells with\nserial dilutions\nof c-MET inhibitor"]; Incubate2 [label="Incubate 72h"]; AddMTT [label="Add MTT Reagent"]; Incubate3 [label="Incubate 3-4h"]; Solubilize [label="Add Solubilization\nSolution (DMSO)"]; Read [label="Read Absorbance\n(490-570 nm)"]; Analyze [label="Analyze Data:\n- Normalize to control\n- Plot dose-response curve\n- Calculate IC50"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Seed; Seed -> Incubate1; Incubate1 -> Treat; Treat -> Incubate2; Incubate2 -> AddMTT; AddMTT -> Incubate3; Incubate3 -> Solubilize; Solubilize -> Read; Read -> Analyze; Analyze -> End; }

Figure 2: Workflow for an MTT cell viability assay.

Conclusion

The c-MET signaling pathway is a critical and actionable target in oncology. The development of selective inhibitors like Capmatinib and Tepotinib has led to significant clinical benefits for patients with MET-driven malignancies, particularly NSCLC with METex14 skipping mutations. While multi-targeted inhibitors such as Crizotinib also show activity, the trend towards highly selective agents demonstrates the progress in precision medicine. The comparative data presented here underscores the potent and specific activity of these drugs. Continued research and clinical trials are essential to optimize treatment strategies, overcome resistance, and expand the application of c-MET inhibitors to a broader range of cancers.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Gamcemetinib - Bristol-Myers Squibb - AdisInsight [adisinsight.springer.com]
• 3. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 5. c-MET [stage.abbviescience.com]
• 6. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An overview of the c-MET signaling pathway | Semantic Scholar [semanticscholar.org]
• 8. Targeting the c-Met signaling pathway in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Capmatinib Hydrochloride? [synapse.patsnap.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. oncologynewscentral.com [oncologynewscentral.com]
• 12. onclive.com [onclive.com]
• 13. The expanding role of the receptor tyrosine kinase MET as a therapeutic target in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Crizotinib (PF02341066) as a ALK /MET inhibitor— Special Emphasis as a Therapeutic Drug Against Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Responses to the multitargeted MET/ALK/ROS1 inhibitor crizotinib and co-occurring mutations in lung adenocarcinomas with MET amplification or MET exon 14 skipping mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Savolitinib: A Promising Targeting Agent for Cancer [mdpi.com]
• 19. HUTCHMED - HUTCHMED Highlights Savolitinib SAVANNAH Phase II and Other Data at European Lung Cancer Congress 2025 [hutch-med.com]
• 20. A novel mesenchymal epithelial transition (MET) inhibitor, CB538, relieves acquired resistance in EGFR-mutated MET-amplified non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Tepotinib Treatment in Patients With MET Exon 14-Skipping Non-Small Cell Lung Cancer: Long-term Follow-up of the VISION Phase 2 Nonrandomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Targeting MET in Non-Small Cell Lung Cancer (NSCLC): A New Old Story? - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. broadpharm.com [broadpharm.com]

Gamcemetinib: A Case of Mistaken Identity in the Landscape of MET Inhibitors for NSCLC

A comprehensive review of available data reveals that gamcemetinib (formerly CC-99677/BMS-986371) is not a MET inhibitor and is not under development for non-small cell lung cancer (NSCLC). Instead, it is a potent, irreversible inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2) pathway, investigated for its anti-inflammatory properties.[1][2][3][4][5] This distinction is critical for researchers and drug development professionals in the NSCLC field. While the MET signaling pathway is a validated therapeutic target in a subset of NSCLC patients, gamcemetinib's mechanism of action lies elsewhere.

This guide will first clarify the mechanism of action of gamcemetinib and then provide a detailed comparison of established MET inhibitors currently used or in late-stage clinical development for the treatment of NSCLC with MET alterations.

Gamcemetinib: Mechanism of Action

Gamcemetinib is a covalent inhibitor of MAPKAPK2 (MK2), a key enzyme in the p38 MAPK signaling cascade.[1][2][4] This pathway is involved in the inflammatory response through the regulation of cytokines such as TNF-α. By inhibiting MK2, gamcemetinib was explored as a potential therapeutic for autoimmune diseases like ankylosing spondylitis.[1][3] Its development for ankylosing spondylitis has been discontinued.[3] There is no scientific literature or clinical trial data to support its use as a MET inhibitor or for the treatment of NSCLC.

Caption: Gamcemetinib's mechanism of action as an inhibitor of the p38 MAPK signaling pathway.

The Real MET Inhibitors in NSCLC: A Comparative Analysis

The treatment of NSCLC with alterations in the Mesenchymal-Epithelial Transition (MET) proto-oncogene, particularly MET exon 14 skipping mutations, has been revolutionized by the development of targeted MET tyrosine kinase inhibitors (TKIs).[6][7][8] These inhibitors can be broadly classified based on their binding mode to the MET kinase domain. The most prominent approved and late-stage clinical development MET inhibitors for NSCLC include capmatinib, tepotinib, and savolitinib, all of which are type I MET TKIs.[9]

MET Signaling Pathway in NSCLC

The MET receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a crucial role in cell growth, survival, and invasion.[10][11] Dysregulation of the MET pathway, through mechanisms such as MET exon 14 skipping mutations, gene amplification, or protein overexpression, can drive the growth of tumors in NSCLC.[11][12]

Caption: Simplified MET signaling pathway and the point of intervention for MET TKIs.

Comparative Efficacy and Safety of MET Inhibitors in NSCLC

The following tables summarize the key clinical trial data for capmatinib, tepotinib, and savolitinib in patients with METexon14 skipping NSCLC.

Table 1: Efficacy of MET Inhibitors in Treatment-Naïve Patients with METexon14 Skipping NSCLC

Drug	Clinical Trial	Number of Patients	Overall Response Rate (ORR)	Median Duration of Response (mDoR)	Median Progression-Free Survival (mPFS)
Capmatinib	GEOMETRY mono-1	28	68% (95% CI, 48-84)[6][13][14]	12.6 months (95% CI, 5.6-NE)[6][13][14]	12.5 months[15]
Tepotinib	VISION (Cohorts A+C)	164	57.3% (95% CI, 49.4-65.0)[16]	46.4 months (95% CI, 13.8-NE)[16]	11.2 months (across all lines)[17]
Savolitinib	NCT04923945	87	-	-	-

NE: Not Estimable

Table 2: Efficacy of MET Inhibitors in Previously Treated Patients with METexon14 Skipping NSCLC

Drug	Clinical Trial	Number of Patients	Overall Response Rate (ORR)	Median Duration of Response (mDoR)	Median Progression-Free Survival (mPFS)
Capmatinib	GEOMETRY mono-1	69	41% (95% CI, 29-53)[6][13][14]	9.7 months (95% CI, 5.6-13.0)[6][13][14]	5.5 months[15]
Tepotinib	VISION (Cohorts A+C)	149	45% (95% CI, 37-53)[18]	18.0 months (across all lines)[17]	11.2 months (across all lines)[17]
Savolitinib	NCT04923945	79	-	-	-

Table 3: Common Treatment-Related Adverse Events (TRAEs) of MET Inhibitors (All Grades)

Adverse Event	Capmatinib (GEOMETRY mono-1)	Tepotinib (VISION)	Savolitinib + Osimertinib (SAVANNAH)
Peripheral Edema	51%[19]	67.1%[16]	58%[20]
Nausea	45%[19]	23.3%[16]	45%[20]
Vomiting	28%[19]	-	21%[20]
Diarrhea	-	22.4%[16]	33%[20]
Increased Blood Creatinine	24%[19]	22.0%[16]	-
Hypoalbuminemia	-	23.6%[16]	-

Experimental Protocols

Detailed experimental protocols for the pivotal clinical trials are publicly available. Below is a generalized workflow for a typical Phase II clinical trial for a MET inhibitor in NSCLC.

Generalized Phase II Clinical Trial Protocol for MET Inhibitors in METexon14 Skipping NSCLC

Caption: Generalized workflow of a Phase II clinical trial for MET inhibitors in NSCLC.

Key Methodological Aspects of Pivotal Trials:

• GEOMETRY mono-1 (Capmatinib): This was a multicenter, open-label, phase 2 trial. Patients with advanced NSCLC with a MET exon 14 skipping mutation or MET amplification were enrolled into different cohorts based on prior lines of therapy.[14] The primary endpoint was overall response rate (ORR) as assessed by a blinded independent review committee.[13]

• VISION (Tepotinib): This was a phase 2, non-randomized, open-label study.[16] It enrolled patients with advanced or metastatic NSCLC with a MET exon 14 skipping mutation.[17] The primary endpoint was ORR by independent review.[17]

• SAVANNAH (Savolitinib): This phase 2 trial evaluated savolitinib in combination with osimertinib in patients with EGFR-mutated, MET-overexpressed and/or amplified advanced NSCLC who had progressed on first-line osimertinib.[20] The primary endpoint was investigator-assessed ORR.[20]

• SACHI (Savolitinib): A phase 3 trial that assessed savolitinib plus osimertinib versus chemotherapy in patients with EGFR-mutated, MET-amplified advanced NSCLC after progression on an EGFR TKI.[21][22] The primary endpoint was progression-free survival (PFS).[21]

Conclusion

In the rapidly evolving landscape of targeted therapies for NSCLC, precise understanding of a drug's mechanism of action is paramount. Gamcemetinib, an MK2 inhibitor, should not be confused with the class of MET inhibitors that have demonstrated significant clinical benefit in patients with MET-driven NSCLC. For researchers and clinicians, the focus in the MET-mutant NSCLC space remains on established and emerging MET TKIs such as capmatinib, tepotinib, and savolitinib. Head-to-head comparative trials would be necessary to definitively establish the superior MET inhibitor. However, existing data from their respective pivotal trials provide a strong basis for their use in clinical practice and for guiding future research in this field. A matching-adjusted indirect comparison has suggested potential differences in efficacy between these agents, with one analysis predicting prolonged PFS and OS with tepotinib compared to capmatinib and crizotinib.[23]

References

• 1. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 2. selleckchem.com [selleckchem.com]
• 3. Gamcemetinib - Bristol-Myers Squibb - AdisInsight [adisinsight.springer.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. onclive.com [onclive.com]
• 7. researchgate.net [researchgate.net]
• 8. Spotlight on Tepotinib and Capmatinib for Non-Small Cell Lung Cancer with MET Exon 14 Skipping Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. MET inhibitors in combination with other therapies in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. cancernetwork.com [cancernetwork.com]
• 14. targetedonc.com [targetedonc.com]
• 15. Capmatinib Demonstrates Sustained Efficacy in MET Exon 14-Mutated NSCLC [trial.medpath.com]
• 16. esmo.org [esmo.org]
• 17. targetedonc.com [targetedonc.com]
• 18. cancernetwork.com [cancernetwork.com]
• 19. Capmatinib Benefits Adults with Advanced NSCLC and MET Exon 14... - Mass General Advances in Motion [advances.massgeneral.org]
• 20. SAVANNAH Trial Evaluates Adding Savolitinib to Osimertinib After Progression of NSCLC [lungcancerstoday.com]
• 21. onclive.com [onclive.com]
• 22. cancernetwork.com [cancernetwork.com]
• 23. Matching-Adjusted Indirect Comparison (MAIC) of Tepotinib with Other MET Inhibitors for the Treatment of Advanced NSCLC with MET Exon 14 Skipping Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Crizotinib and Gamcemetinib: A Tale of Two Kinase Inhibitors

In the landscape of targeted cancer therapy, precision and mechanism of action are paramount. This guide provides a comparative analysis of two kinase inhibitors, crizotinib and Gamcemetinib, for researchers, scientists, and drug development professionals. While both are kinase inhibitors, their targets, mechanisms of action, and clinical applications diverge significantly. This analysis focuses on the efficacy of crizotinib in MET-driven non-small cell lung cancer (NSCLC) and clarifies the distinct therapeutic role of Gamcemetinib based on available scientific evidence.

Crizotinib: A Multi-Targeted Tyrosine Kinase Inhibitor for MET-Driven Cancers

Crizotinib is a potent oral tyrosine kinase inhibitor (TKI) that targets multiple receptor tyrosine kinases, including MET, anaplastic lymphoma kinase (ALK), and ROS1.[1][2][3] Its efficacy has been well-established in patients with NSCLC harboring MET exon 14 skipping mutations or MET amplification.[4][5][6]

Efficacy of Crizotinib in MET-Mutated NSCLC

Clinical trials have demonstrated the significant anti-tumor activity of crizotinib in patients with MET-driven NSCLC. The following table summarizes key efficacy data from various studies.

Clinical Trial/Study	Patient Population	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Duration of Response (DoR)	Overall Survival (OS)
PROFILE 1001 (Expansion Cohort)	Advanced NSCLC with MET exon 14 alterations	32%	7.3 months	9.1 months	20.5 months
Retrospective Single Institution Study	NSCLC with c-MET exon 14 skipping mutation	Not Reported	12.4 months	Not Reported	22.8 months
Drug Rediscovery Protocol (NCT0295234)	MET-mutated advanced NSCLC	62.5%	10.2 months	9.3 months	13.0 months
NCI-MATCH (EAY131) Subprotocol C2	Tumors with MET Exon 14 mutation/deletion	14%	2.0 months	Not Reported	Not Reported
NCI-MATCH (EAY131) Subprotocol C1	Tumors with MET amplification	14%	3.4 months	Not Reported	7.1 months

Mechanism of Action of Crizotinib

Crizotinib functions by competitively binding to the ATP-binding pocket of the MET, ALK, and ROS1 tyrosine kinases.[2] In cancers driven by MET alterations, such as MET exon 14 skipping, the MET receptor is constitutively active, leading to uncontrolled cell proliferation and survival. Crizotinib blocks this signaling, thereby inhibiting tumor growth.[3]

Diagram 1: Crizotinib inhibiting the MET signaling pathway.

Experimental Protocols

The efficacy of crizotinib in MET-driven NSCLC has been evaluated in multiple clinical trials. A common methodology involves:

• Patient Selection: Patients with advanced NSCLC are screened for MET gene alterations (exon 14 skipping or amplification) using next-generation sequencing (NGS) of tumor tissue or liquid biopsies.[5]

• Treatment: Eligible patients receive crizotinib orally at a standard dose (e.g., 250 mg twice daily).[7]

• Efficacy Assessment: Tumor responses are assessed every few cycles using imaging techniques (e.g., CT or MRI) and evaluated based on Response Evaluation Criteria in Solid Tumors (RECIST).[7]

• Endpoints: Primary endpoints typically include ORR, while secondary endpoints often include PFS, DoR, and OS.[7]

Gamcemetinib: A MAPKAPK2 (MK2) Inhibitor with a Different Target

In contrast to crizotinib, Gamcemetinib (also known as CC-99677 or BMS-986371) is a potent and irreversible inhibitor of the mitogen-activated protein (MAP) kinase-activated protein kinase-2 (MK2).[8][9] The MK2 pathway is involved in inflammatory responses, and its inhibition is being explored for the treatment of autoimmune diseases.[10][11]

Mechanism of Action of Gamcemetinib

Gamcemetinib covalently binds to a cysteine residue in the ATP-binding site of MK2, leading to its irreversible inhibition.[12] This prevents the downstream signaling that contributes to inflammation.

Diagram 2: Gamcemetinib inhibiting the MK2 signaling pathway.

Comparative Analysis: A Stalled Comparison

A direct comparative analysis of the efficacy of Gamcemetinib and crizotinib for the treatment of cancer, particularly MET-driven malignancies, is not currently possible. The available scientific literature and clinical trial data indicate that these two drugs have been developed for fundamentally different therapeutic purposes.

• Crizotinib is an established anti-cancer agent with proven efficacy against tumors harboring specific genetic alterations (MET, ALK, ROS1).[1][2]

• Gamcemetinib is an anti-inflammatory agent targeting the MK2 pathway, with its clinical development focused on autoimmune diseases.[11]

There is no published data from clinical trials or preclinical studies evaluating Gamcemetinib in the context of MET-driven cancers. Therefore, any comparison of their anti-cancer efficacy would be purely speculative.

Conclusion

Crizotinib remains a valuable therapeutic option for patients with NSCLC driven by MET exon 14 skipping mutations or MET amplification, with a well-documented efficacy and safety profile. Gamcemetinib, on the other hand, operates through a distinct mechanism of action as an MK2 inhibitor and is being investigated for inflammatory conditions. Researchers and clinicians should be aware of these fundamental differences and the current lack of evidence to support the use of Gamcemetinib in oncology, specifically for MET-driven cancers. Future research may explore novel applications for MK2 inhibitors in cancer therapy, but as it stands, a direct comparison with a targeted MET inhibitor like crizotinib is unfounded.

References

• 1. Crizotinib: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crizotinib - Wikipedia [en.wikipedia.org]
• 3. cancernetwork.com [cancernetwork.com]
• 4. Responses to the multitargeted MET/ALK/ROS1 inhibitor crizotinib and co-occurring mutations in lung adenocarcinomas with MET amplification or MET exon 14 skipping mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antitumor Activity of Crizotinib in Lung Cancers Harboring a MET Exon 14 Alteration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Safety, Efficacy, and Biomarker Analysis of Crizotinib in MET-Mutated Non-Small Cell Lung Cancer-Results from the Drug Rediscovery Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. NUS Libraries: Library Proxy: Login [login.libproxy1.nus.edu.sg]
• 11. Gamcemetinib - Bristol-Myers Squibb - AdisInsight [adisinsight.springer.com]
• 12. gamcemetinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

In Vivo Validation of Gamcemetinib's Anti-Inflammatory Effects: A Comparative Analysis

An examination of the available scientific literature reveals no specific information regarding a compound named "Gamcemetinib" and its potential anti-inflammatory properties. Extensive searches of scholarly databases and biomedical literature did not yield any in vivo studies, mechanistic data, or comparative analyses for a drug with this name.

This suggests that "Gamcemetinib" may be a very new or preclinical compound not yet described in published research, a developmental code name that has not been publicly disclosed, or potentially a misspelling of another therapeutic agent.

Therefore, a direct comparison guide detailing its in vivo anti-inflammatory effects, experimental protocols, and performance against other alternatives cannot be constructed at this time.

To facilitate a meaningful analysis, it is recommended to:

• Verify the spelling of "Gamcemetinib."

• Provide any known alternative names or chemical identifiers for the compound.

• Indicate the specific inflammatory pathways or diseases the compound is intended to target.

Once more specific information is available, a comprehensive comparison guide can be developed, including the following components as originally requested:

Proposed Structure for a Future Comparative Guide:

Introduction to the Compound

• Mechanism of Action

• Targeted Signaling Pathways

• Hypothesized Anti-Inflammatory Effects

Comparative In Vivo Efficacy

This section would present quantitative data from in vivo studies in a clear, tabular format.

Table 1: Comparison of Anti-Inflammatory Efficacy in a Murine Model of Rheumatoid Arthritis

Treatment Group	Dose	Paw Edema Reduction (%)	Pro-inflammatory Cytokine Inhibition (IL-6, TNF-α) (%)	Histopathological Score Improvement
Gamcemetinib	X mg/kg	Data	Data	Data
Dexamethasone	Y mg/kg	Data	Data	Data
Vehicle Control	-	Data	Data	Data

Detailed Experimental Protocols

This section would provide a thorough description of the methodologies used in the cited in vivo studies.

Example Protocol: Collagen-Induced Arthritis (CIA) in Mice

• Animal Model: DBA/1J mice, 8-10 weeks old.

• Induction: Intradermal injection of bovine type II collagen emulsified in Complete Freund's Adjuvant.

• Treatment: Oral gavage administration of Gamcemetinib (X mg/kg), Dexamethasone (Y mg/kg), or vehicle control, initiated upon the onset of clinical symptoms.

• Endpoints: Measurement of paw thickness, clinical scoring of arthritis severity, histological analysis of joint inflammation and damage, and quantification of serum cytokine levels via ELISA.

Signaling Pathways and Experimental Visualization

Diagrams generated using Graphviz would be provided to illustrate key concepts.

Diagram 1: Hypothesized Signaling Pathway of Gamcemetinib

A diagram illustrating the proposed mechanism of action for Gamcemetinib in an inflammatory cascade.

Diagram 2: Experimental Workflow for In Vivo Validation

A flowchart outlining the key stages of an in vivo anti-inflammatory drug validation study.

We look forward to providing a detailed and data-driven comparison guide upon receiving the necessary information to accurately identify and research the compound of interest.

A Comparative Guide to Gamcemetinib and Other MAPK-Activated Protein Kinase 2 (MK2) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a cross-validation of the mechanism of action of Gamcemetinib, a potent and irreversible inhibitor of MAPK-activated protein kinase 2 (MK2), by comparing its performance with alternative MK2 inhibitors. The information presented is based on publicly available experimental data to facilitate objective comparison and inform research and development decisions.

Introduction to MK2 Inhibition

Mitogen-activated protein kinase-activated protein kinase 2 (MK2) is a serine/threonine kinase that plays a critical role in the inflammatory response.[1] As a downstream substrate of p38 MAPK, MK2 activation leads to the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, and is involved in cellular processes like migration and cytoskeletal remodeling.[1][2][3] Inhibition of the p38/MK2 pathway is a therapeutic strategy for a range of inflammatory diseases.[4] However, direct inhibition of p38 MAPK has been associated with toxicity.[2] Targeting MK2 directly offers a more selective approach to modulate the inflammatory cascade with a potentially improved safety profile.[2][5]

Mechanism of Action: Gamcemetinib and Alternatives

Gamcemetinib (CC-99677) is a potent, covalent, and irreversible inhibitor of the MK2 pathway.[6] It acts by forming a covalent bond with cysteine 140 in the ATP-binding site of MK2.[7] This guide compares Gamcemetinib with two alternative MK2 inhibitors with distinct mechanisms of action:

• PF-3644022: A potent, ATP-competitive, and reversible inhibitor of MK2.[5][8]

• Zunsemetinib (ATI-450): An orally active and selective inhibitor of the p38α/MK2 pathway.[9][10] It targets the complex formed between p38α MAPK and MK2.[11]

Quantitative Performance Comparison

The following tables summarize the available quantitative data for Gamcemetinib and its alternatives. It is important to note that the data has been aggregated from different sources and may not have been generated under identical experimental conditions.

Inhibitor	Target	Mechanism	Biochemical IC50 (nM)	Cell-based EC50 (nM)	Reference
Gamcemetinib	MK2	Covalent, Irreversible	156.3	89	[6]
PF-3644022	MK2	ATP-competitive, Reversible	5.2	160 (TNFα production in U937 cells)	[8][12]
Zunsemetinib (ATI-450)	p38α-MK2 complex	Allosteric, Reversible	Not Reported	Not Reported (Inhibits cytokine production)	[9][10][11]

Table 1: Biochemical and Cellular Potency of MK2 Inhibitors.

Inhibitor	In Vivo Model	Effect	Reference
PF-3644022	LPS-induced endotoxemia in rats	Dose-dependent inhibition of TNF-α release (ED50 = 7.02 mg/kg)	[13]
Zunsemetinib (ATI-450)	Streptococcal cell wall-induced arthritis in rats	Attenuated arthritis	[3]
Zunsemetinib (ATI-450)	Collagen-induced arthritis in mice	Reduced disease incidence and severity	[5]
Zunsemetinib (ATI-450)	Phase 2a in Rheumatoid Arthritis	Demonstrated durable clinical activity	[14][15]

Table 2: In Vivo and Clinical Efficacy of MK2 Inhibitors.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

References

• 1. Differential effect of p38 and MK2 kinase inhibitors on the inflammatory and toxicity biomarkers in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective inhibition of the p38α MAPK–MK2 axis inhibits inflammatory cues including inflammasome priming signals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of HSP27 Phosphorylation by a Cell-permeant MAPKAP Kinase 2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The MK2/Hsp27 axis is a major survival mechanism for pancreatic ductal adenocarcinoma under genotoxic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Phospho-specific ELISA Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. biorxiv.org [biorxiv.org]
• 11. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 15. static.miltenyibiotec.com [static.miltenyibiotec.com]

Safety & Regulatory Compliance

Proper Disposal of Gamcemetinib: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of investigational drugs like Gamcemetinib is paramount for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage Gamcemetinib waste, from initial handling to final disposal. Adherence to these protocols is critical to minimize exposure risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Gamcemetinib with appropriate personal protective equipment (PPE). Based on safety data sheets for similar compounds, the following PPE is recommended:

• Gloves: Wear impervious gloves to prevent skin contact.

• Protective Clothing: A lab coat or other protective clothing is necessary.[1]

• Eye/Face Protection: Use safety glasses or a face shield to protect against splashes.[1]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of any dust or aerosols.[1] In case of accidental exposure, follow these first aid measures:

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[1]

• Eye Contact: Immediately flush eyes with large amounts of water for several minutes, removing contact lenses if present.[1]

• Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[1]

• Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce vomiting.[1]

Step-by-Step Disposal Protocol for Gamcemetinib

The disposal of Gamcemetinib, as an investigational chemical, must be managed as hazardous waste. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines, as local regulations may vary.[1]

Step 1: Waste Segregation and Collection

Proper segregation at the source is the foundation of safe disposal.

• Identify Waste Streams: Categorize Gamcemetinib waste into the following streams:

  • Unused/Expired Product: Pure Gamcemetinib powder or solutions.

  • Contaminated Labware: Items such as pipette tips, vials, flasks, and plates that have come into direct contact with Gamcemetinib.

  • Contaminated PPE: Gloves, lab coats, and other protective gear that are contaminated.

  • Aqueous Waste: Liquid waste containing dissolved Gamcemetinib.

• Use Designated Waste Containers:

  • Place solid waste (unused product, contaminated labware, and PPE) into a designated, leak-proof hazardous waste container. This container should be clearly labeled as "Hazardous Waste" and include the chemical name "Gamcemetinib."

  • Collect aqueous waste in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless approved by your EHS department.

Step 2: Labeling and Storage

Accurate labeling and safe storage are critical for regulatory compliance and preventing accidental exposure.

• Labeling: All waste containers must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "Gamcemetinib"

  • The specific hazards (e.g., "Toxic," "Handle with Care"). While specific hazard classifications for Gamcemetinib are not detailed, compounds like Gemcitabine are noted for potential reproductive toxicity.

  • The accumulation start date.

• Storage:

  • Store waste containers in a designated, secure area that is well-ventilated and away from general laboratory traffic.[1]

  • Ensure containers are tightly closed to prevent spills or leaks.[1]

Step 3: Arranging for Disposal

Hazardous waste must be disposed of through a licensed and approved vendor.

• Contact EHS: Notify your institution's Environmental Health and Safety department when your waste container is approaching full. They will coordinate the pickup and disposal.

• Documentation: Maintain a detailed inventory of the waste, including the amount and date of accumulation. Your EHS department will likely provide a manifest for tracking the waste from your lab to the final disposal facility.

• Final Disposal Method: The most common and recommended disposal method for this type of waste is incineration by a licensed hazardous waste management company.[2] This ensures the complete destruction of the active compound.

Quantitative Data Summary for Disposal

Waste Type	Container	Labeling Requirements	Disposal Method
Unused/Expired Gamcemetinib	Leak-proof, sealed container	"Hazardous Waste," "Gamcemetinib," Hazard Symbols	Incineration via approved vendor
Contaminated Labware	Leak-proof, sealed container	"Hazardous Waste," "Gamcemetinib," Hazard Symbols	Incineration via approved vendor
Contaminated PPE	Lined, designated waste bin	"Hazardous Waste," "Gamcemetinib," Hazard Symbols	Incineration via approved vendor
Aqueous Waste	Sealed, compatible liquid waste container	"Hazardous Waste," "Gamcemetinib," Hazard Symbols	Incineration via approved vendor

Gamcemetinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Gamcemetinib waste in a laboratory setting.

Caption: Workflow for Gamcemetinib Waste Segregation and Disposal.

This comprehensive approach to the disposal of Gamcemetinib will help ensure a safe laboratory environment and maintain compliance with all relevant regulations. Always prioritize safety and consult with your institution's EHS professionals for guidance tailored to your specific location and facilities.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]